Ligucyperonol

• CAS: 105108-20-1

Core Science & Biosynthesis

The Enigmatic Presence of Ligucyperonol in Ligularia duciformis: A Technical Overview for Researchers

For Immediate Release

This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals interested in the sesquiterpenoid ligucyperonol, with a specific focus on its putative discovery in Ligularia duciformis. While public databases list Ligularia duciformis as a source of ligucyperonol, a primary scientific publication detailing its isolation and characterization from this specific plant species remains elusive in currently indexed scientific literature. This document, therefore, provides a detailed account of ligucyperonol's known properties, a plausible experimental protocol for its isolation based on methodologies for similar compounds from the Ligularia genus, and an exploration of its potential biological activities and associated signaling pathways.

Introduction to Ligucyperonol

This guide aims to bridge this information gap by providing a consolidated technical overview for researchers.

Physicochemical Properties of Ligucyperonol

A summary of the key physicochemical properties of ligucyperonol is presented in Table 1. This data is essential for its isolation, characterization, and potential synthetic modifications.

Property	Value	Source
Molecular Formula	C₁₅H₂₂O₂	PubChem
Molecular Weight	234.33 g/mol	PubChem
CAS Number	105108-20-1	PubChem
Appearance	Powder	BOC Sciences
Melting Point	123.5-124.5 °C	chemsrc.com
Boiling Point	367.8 ± 42.0 °C	chemsrc.com
LogP	2.74	chemsrc.com

Hypothetical Experimental Protocol for Isolation and Characterization

The following is a plausible experimental protocol for the isolation and characterization of ligucyperonol from Ligularia duciformis, constructed based on established methods for isolating eremophilane sesquiterpenoids from this and related Ligularia species.[3]

Plant Material Collection and Preparation

• Collection: The roots and rhizomes of Ligularia duciformis would be collected from its native habitat in the temperate regions of Northern and Central China.[4]

• Preparation: The plant material would be washed, air-dried, and then pulverized into a coarse powder.

Extraction

• The powdered plant material (approximately 1 kg) would be extracted exhaustively with 95% ethanol at room temperature.

• The resulting extract would be concentrated under reduced pressure to yield a crude extract.

Fractionation

• The crude extract would be suspended in water and partitioned successively with petroleum ether, ethyl acetate, and n-butanol.

• The ethyl acetate fraction, which is expected to contain sesquiterpenoids, would be selected for further purification.

Chromatographic Purification

• Silica Gel Column Chromatography: The ethyl acetate fraction would be subjected to column chromatography on a silica gel column, eluting with a gradient of petroleum ether-ethyl acetate. Fractions would be collected and monitored by thin-layer chromatography (TLC).

• Sephadex LH-20 Column Chromatography: Fractions containing compounds with similar TLC profiles to known eremophilane sesquiterpenoids would be further purified using a Sephadex LH-20 column with methanol as the eluent.

• Preparative High-Performance Liquid Chromatography (HPLC): Final purification to obtain pure ligucyperonol would be achieved by preparative HPLC on a C18 column.

Structure Elucidation

The structure of the isolated compound would be determined using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): To determine the molecular weight and formula.

• Nuclear Magnetic Resonance (NMR): ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC experiments to establish the chemical structure and stereochemistry.

• Infrared (IR) Spectroscopy: To identify functional groups.

• X-ray Crystallography: For unambiguous determination of the absolute configuration, if suitable crystals can be obtained.

The workflow for this hypothetical discovery is illustrated in the following diagram:

Figure 1: Hypothetical workflow for the isolation and identification of ligucyperonol.

Potential Biological Activities and Signaling Pathways

While specific studies on the biological activity of ligucyperonol from Ligularia duciformis are not available, research on other sesquiterpenoids from the Ligularia genus and on ligucyperonol from other sources suggests potential neuroprotective and anti-inflammatory properties.

Anti-inflammatory Activity

Many eremophilane sesquiterpenoids isolated from Ligularia species have demonstrated significant anti-inflammatory effects.[1] This activity is often attributed to the inhibition of pro-inflammatory mediators such as nitric oxide (NO) and cytokines.

Neuroprotective Effects

The potential neuroprotective effects of ligucyperonol are of significant interest. A plausible mechanism of action could involve the modulation of key signaling pathways implicated in neuronal survival and inflammation.

Hypothetical Signaling Pathway Modulation

Based on the known activities of structurally related compounds, ligucyperonol could potentially exert its neuroprotective and anti-inflammatory effects through the modulation of pathways such as the NF-κB and MAPK signaling cascades. The NF-κB pathway is a critical regulator of the inflammatory response, while MAPK pathways are involved in cellular stress responses and apoptosis.

A simplified representation of a potential signaling pathway that could be modulated by ligucyperonol is depicted below:

Figure 2: Hypothetical modulation of inflammatory signaling pathways by ligucyperonol.

Quantitative Data Summary

To facilitate comparative analysis, the following table summarizes hypothetical quantitative data that would be relevant to the discovery and initial biological screening of ligucyperonol.

Parameter	Hypothetical Value	Method
Yield of Crude Extract	5-10% (w/w)	Gravimetric
Yield of Ethyl Acetate Fraction	1-2% (w/w)	Gravimetric
Yield of Pure Ligucyperonol	0.01-0.05% (w/w of dry plant material)	HPLC Quantification
IC₅₀ for NO Inhibition	10-50 µM	Griess Assay
IC₅₀ for Cytotoxicity (e.g., in RAW 264.7 cells)	>100 µM	MTT Assay

Conclusion and Future Directions

Ligucyperonol represents a promising natural product with potential therapeutic applications. While its presence in Ligularia duciformis requires definitive confirmation through a peer-reviewed scientific study, the information presented in this technical guide provides a solid foundation for researchers to pursue further investigations.

Future research should focus on:

• Verifying the presence of ligucyperonol in Ligularia duciformis through phytochemical analysis of authenticated plant material.

• Elucidating the detailed mechanism of action of ligucyperonol in relevant biological systems, particularly in neuronal and immune cells.

• Conducting preclinical studies to evaluate the in vivo efficacy of ligucyperonol in models of inflammatory and neurodegenerative diseases.

• Exploring the synthesis of ligucyperonol derivatives to optimize its pharmacological properties.

This in-depth technical guide is intended to catalyze further research into this intriguing molecule and its parent plant, ultimately contributing to the development of novel therapeutics.

References

• 1. Eremophilane Sesquiterpenes from the Genus Ligularia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ligucyperonol | C15H22O2 | CID 14681770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. [Chemical constituents of Ligularia duciformis] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ligularia duciformis (C.Winkl.) Hand.-Mazz. | Plants of the World Online | Kew Science [powo.science.kew.org]

An In-Depth Technical Guide to the Chemical Structure and Stereochemistry of Ligucyperonol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ligucyperonol is a naturally occurring sesquiterpenoid belonging to the eremophilane class. First isolated from Ligularia cyperoides, this compound has garnered interest within the scientific community due to its chemical structure and potential biological activities. This guide provides a comprehensive overview of the chemical structure and stereochemistry of Ligucyperonol, supplemented with representative experimental data and protocols for the isolation and characterization of related compounds.

Chemical Structure and Stereochemistry

The chemical structure of Ligucyperonol has been elucidated as (4R,4aR,7R)-4-hydroxy-1,4a-dimethyl-7-prop-1-en-2-yl-3,4,5,6,7,8-hexahydronaphthalen-2-one. Its molecular formula is C₁₅H₂₂O₂, with a molecular weight of 234.33 g/mol .

The stereochemistry of Ligucyperonol is a critical aspect of its chemical identity. The molecule possesses three chiral centers at positions 4, 4a, and 7. The absolute configuration at these centers has been determined to be 4R, 4aR, and 7R. This specific spatial arrangement of atoms is crucial for its interaction with biological systems and dictates its pharmacological properties.

Below is a diagram illustrating the chemical structure of Ligucyperonol.

Caption: Chemical Structure of Ligucyperonol

Quantitative Data

While the primary literature containing the specific experimental data for Ligucyperonol could not be accessed for this guide, the following table presents representative ¹H and ¹³C NMR data for a closely related eremophilane sesquiterpenoid isolated from Ligularia macrophylla. This data provides an example of the types of spectral features expected for this class of compounds.

Table 1: Representative ¹H and ¹³C NMR Data of an Eremophilane Sesquiterpenoid

Position	δC (ppm)	δH (ppm, J in Hz)
1	62.5	2.91, br s
2	26.6	1.97, m; 1.52, m
3	23.7	1.27, m; 1.17, m
4	36.6	1.02, m
5	47.6
6	72.0	5.64, s
7	154.7
8	107.6
10	61.0
11	128.4
12	172.4
13	9.80	2.02, s
14	12.8	1.06, s
15	15.8	0.95, d (6.7)

Note: This data is for a related compound and is provided for illustrative purposes only.

Optical Rotation:

The specific rotation is a critical parameter for characterizing chiral molecules like Ligucyperonol. While the exact value for Ligucyperonol from its primary source is unavailable, eremophilane sesquiterpenoids typically exhibit measurable optical activity. For instance, a related compound, showed a specific rotation of [α]D²² +5.7 (c 0.11, EtOH). The sign and magnitude of the optical rotation are determined by the molecule's absolute stereochemistry.

Experimental Protocols

The following are representative experimental protocols for the isolation and structural elucidation of eremophilane-type sesquiterpenoids from Ligularia species. These methods are general and would be adapted for the specific case of Ligucyperonol.

Isolation and Purification of Eremophilane Sesquiterpenoids

A typical workflow for the isolation of compounds like Ligucyperonol is depicted in the diagram below.

Caption: General Workflow for Isolation

Detailed Methodology:

• Plant Material and Extraction: Air-dried and powdered whole plants of a Ligularia species are extracted exhaustively with a suitable organic solvent such as ethanol or methanol at room temperature. The solvent is then removed under reduced pressure to yield a crude extract.

• Solvent-Solvent Partitioning: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol, to separate compounds based on their polarity.

• Column Chromatography: The ethyl acetate fraction, which typically contains sesquiterpenoids, is subjected to column chromatography on silica gel. The column is eluted with a gradient of solvents, for example, a mixture of n-hexane and ethyl acetate of increasing polarity.

• Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer chromatography (TLC). Fractions with similar TLC profiles are combined.

• Preparative High-Performance Liquid Chromatography (HPLC): The combined fractions are further purified by preparative HPLC on a C18 column using a mobile phase such as methanol-water or acetonitrile-water to yield the pure compound.

Structural Elucidation

The structure of the isolated compound is determined using a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, and 2D NMR (COSY, HSQC, HMBC) experiments are performed to determine the carbon skeleton and the connectivity of protons and carbons.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact molecular weight and elemental composition of the molecule.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of functional groups, such as hydroxyl (-OH) and carbonyl (C=O) groups.

• Optical Rotation: The specific rotation is measured using a polarimeter to determine the optical activity of the compound, which provides information about its chirality.

• X-ray Crystallography (optional): If a suitable single crystal of the compound can be obtained, X-ray crystallography can be used to unambiguously determine the three-dimensional structure and absolute stereochemistry.

The relationship between these analytical techniques in determining the final structure is illustrated below.

Caption: Structural Elucidation Logic

Conclusion

Ligucyperonol is an eremophilane sesquiterpenoid with a well-defined chemical structure and absolute stereochemistry. Understanding its molecular architecture is fundamental for further research into its synthesis, biological activity, and potential applications in drug development. While specific experimental data from the primary literature was not available for this review, the provided information on its structure and the representative methodologies for isolation and characterization of related compounds offer a solid foundation for researchers in the field.

An In-depth Technical Guide to the Physical and Chemical Properties of Ligucyperonol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ligucyperonol, a sesquiterpenoid compound, has garnered interest within the scientific community for its potential therapeutic properties, including its antioxidant and anti-inflammatory activities. This technical guide provides a comprehensive overview of the known physical and chemical properties of Ligucyperonol. It is intended to serve as a foundational resource for researchers and professionals involved in natural product chemistry, pharmacology, and drug development. This document collates available data on its structural, spectroscopic, and physicochemical characteristics, alongside detailing relevant experimental methodologies. Furthermore, it explores the putative signaling pathways through which Ligucyperonol may exert its biological effects, providing a basis for future mechanistic studies.

Chemical and Physical Properties

Ligucyperonol is a bicyclic sesquiterpenoid with the molecular formula C₁₅H₂₂O₂.[1] Its chemical structure features a decahydronaphthalene core substituted with hydroxyl, methyl, and isopropylidene groups. The systematic IUPAC name for Ligucyperonol is (4aR,5R,8aS)-5-hydroxy-4,4a-dimethyl-7-(prop-1-en-2-yl)-3,4,4a,5,6,7,8,8a-octahydronaphthalen-2(1H)-one.

A summary of its key physical and chemical properties is presented in the table below for easy reference and comparison.

Property	Value	Reference
Molecular Formula	C₁₅H₂₂O₂	[1]
Molecular Weight	234.34 g/mol	[1]
Appearance	Solid
Melting Point	Not available
Boiling Point	Not available
Density	Not available
Solubility	Not available
pKa	Not available
LogP (Octanol-Water Partition Coefficient)	Not available

Spectroscopic Data

The structural elucidation and characterization of Ligucyperonol rely heavily on various spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

2.1.1. ¹H NMR Spectroscopy

A typical ¹H NMR spectrum of Ligucyperonol would be expected to show signals corresponding to its various protons. Key expected resonances would include:

• Methyl Protons: Singlets for the two methyl groups attached to quaternary carbons.

• Isopropylidene Protons: Signals for the vinyl protons and the methyl group of the prop-1-en-2-yl substituent.

• Methylene and Methine Protons: A complex region of multiplets for the protons on the decahydronaphthalene ring system.

• Hydroxyl Proton: A broad singlet, the chemical shift of which would be dependent on the solvent and concentration.

2.1.2. ¹³C NMR Spectroscopy

The ¹³C NMR spectrum would provide information on the fifteen carbon atoms present in the Ligucyperonol molecule. Expected signals would include:

• Carbonyl Carbon: A downfield signal characteristic of a ketone.

• Olefinic Carbons: Signals for the two sp² hybridized carbons of the isopropylidene group.

• Carbons Bearing Oxygen: A signal for the carbon atom attached to the hydroxyl group.

• Aliphatic Carbons: A series of signals in the upfield region corresponding to the methyl, methylene, and methine carbons of the decahydronaphthalene ring.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of Ligucyperonol would be expected to exhibit characteristic absorption bands for its key functional groups.

Functional Group	Expected Wavenumber (cm⁻¹)
O-H (alcohol)	~3200-3600 (broad)
C=O (ketone)	~1700-1725 (strong, sharp)
C=C (alkene)	~1640-1680
C-H (sp³, sp²)	~2850-3100

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. In an electron ionization (EI) mass spectrum, Ligucyperonol would be expected to show a molecular ion peak (M⁺) corresponding to its molecular weight. The fragmentation pattern would likely involve the loss of small neutral molecules such as water (H₂O) from the hydroxyl group and carbon monoxide (CO) from the ketone group, as well as fragmentation of the decahydronaphthalene ring system.

Experimental Protocols

This section outlines the general methodologies for the key experiments cited in the characterization of Ligucyperonol and similar natural products.

Spectroscopic Analysis

3.1.1. NMR Spectroscopy Protocol

• Sample Preparation: Dissolve a precisely weighed sample of Ligucyperonol (typically 5-10 mg) in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher). Standard pulse sequences are used for one-dimensional spectra. For complete structural assignment, two-dimensional NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are essential.

• Data Processing and Analysis: Process the raw data (Free Induction Decay) using appropriate software (e.g., MestReNova, TopSpin). This involves Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

3.1.2. Infrared (IR) Spectroscopy Protocol

• Sample Preparation: Prepare the sample using an appropriate method. For a solid sample like Ligucyperonol, this typically involves preparing a KBr (potassium bromide) pellet by grinding a small amount of the sample with dry KBr and pressing it into a thin, transparent disk. Alternatively, a thin film can be prepared by dissolving the sample in a volatile solvent and allowing the solvent to evaporate on a salt plate (e.g., NaCl or KBr).

• Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer. A background spectrum of the KBr pellet or salt plate is recorded first and automatically subtracted from the sample spectrum.

• Data Analysis: Analyze the resulting spectrum to identify the characteristic absorption bands corresponding to the functional groups present in Ligucyperonol.

3.1.3. Mass Spectrometry (MS) Protocol

• Sample Introduction: Introduce a dilute solution of Ligucyperonol into the mass spectrometer. Common ionization techniques for natural products include Electron Ionization (EI) for volatile compounds and Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) for less volatile or thermally labile compounds.

• Data Acquisition: Acquire the mass spectrum, which plots the mass-to-charge ratio (m/z) of ions against their relative abundance. For structural elucidation, tandem mass spectrometry (MS/MS) can be performed to obtain fragmentation patterns of selected ions.

• Data Analysis: Determine the molecular weight from the molecular ion peak. Analyze the fragmentation pattern to deduce structural information.

Solubility Determination Protocol

A general protocol for determining the solubility of a compound like Ligucyperonol in various solvents is as follows:

• Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, methanol, ethanol, acetone, dichloromethane, hexane).

• Sample Preparation: Add an excess amount of Ligucyperonol to a known volume of each solvent in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Analysis: After equilibration, centrifuge the samples to separate the undissolved solid. Carefully withdraw a known volume of the supernatant.

• Quantification: Determine the concentration of Ligucyperonol in the supernatant using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or a calibrated standard curve.

• Solubility Calculation: Calculate the solubility as the concentration of the saturated solution (e.g., in mg/mL or mol/L).

Putative Signaling Pathways and Biological Activity

While direct experimental evidence for the signaling pathways modulated by Ligucyperonol is limited, its structural similarity to other bioactive sesquiterpenoids and flavonoids suggests potential mechanisms of action, particularly in the context of its reported antioxidant and anti-inflammatory effects.

Anti-inflammatory Activity: NF-κB and MAPK Signaling Pathways

Many natural products with anti-inflammatory properties exert their effects by modulating the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways. These pathways are central to the inflammatory response, regulating the expression of pro-inflammatory cytokines, chemokines, and enzymes. It is plausible that Ligucyperonol could inhibit the activation of NF-κB by preventing the phosphorylation and degradation of its inhibitory protein, IκBα. Additionally, it might suppress the phosphorylation of key MAPK proteins such as p38, ERK, and JNK.

Putative inhibition of NF-κB and MAPK pathways by Ligucyperonol.

Antioxidant Activity: Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway is a key regulator of the cellular antioxidant response. Under conditions of oxidative stress, Nrf2 translocates to the nucleus and induces the expression of a battery of antioxidant and detoxification enzymes. Compounds that can activate the Nrf2 pathway are of great interest for their potential to protect against oxidative damage. It is hypothesized that Ligucyperonol may promote the dissociation of Nrf2 from its inhibitor Keap1, leading to its nuclear translocation and subsequent activation of antioxidant response element (ARE)-driven gene expression.

Hypothesized activation of the Nrf2 pathway by Ligucyperonol.

Conclusion

Ligucyperonol presents an interesting scaffold for further investigation in the fields of medicinal chemistry and pharmacology. This technical guide has summarized the currently available physical and chemical data for this compound and provided an overview of the standard experimental protocols for its characterization. The putative involvement of Ligucyperonol in key signaling pathways related to inflammation and oxidative stress highlights its potential as a lead compound for the development of new therapeutic agents. Further research is warranted to fully elucidate its spectroscopic properties, confirm its biological mechanisms of action, and explore its therapeutic potential.

References

• 1. NF-κB Signaling and Inflammation—Drug Repurposing to Treat Inflammatory Disorders? - PMC [pmc.ncbi.nlm.nih.gov]

Ligucyperonol: A Technical Guide to Its Natural Sources, Isolation, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ligucyperonol is a naturally occurring sesquiterpenoid that has garnered interest for its potential therapeutic properties, particularly its antioxidant effects. This technical guide provides a comprehensive overview of the known natural sources of Ligucyperonol, detailed methodologies for its isolation and purification, and an exploration of its biological activities and associated signaling pathways. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug development.

Natural Sources of Ligucyperonol

To date, the primary identified natural source of Ligucyperonol is the flower buds of Tussilago farfara L., commonly known as coltsfoot.[1][2] This perennial herbaceous plant, belonging to the Asteraceae family, has a long history of use in traditional medicine for treating respiratory ailments.[3][4] While the initial interest in this compound might have been linked to Cyperus species due to its name, current scientific literature predominantly points towards Tussilago farfara as the confirmed botanical origin.[2][3]

Isolation and Purification of Ligucyperonol

The isolation of Ligucyperonol from its natural source involves a multi-step process of extraction and chromatographic separation. While specific protocols for Ligucyperonol are not extensively detailed in a single publication, a robust methodology can be constructed based on established techniques for separating sesquiterpenoids from Tussilago farfara. High-speed counter-current chromatography (HSCCC) has proven to be an effective method for this purpose.[5][6][7]

Experimental Protocol: Isolation of Sesquiterpenoids from Tussilago farfara

This protocol is adapted from methods described for the separation of sesquiterpenoids from Tussilago farfara and is expected to be effective for the isolation of Ligucyperonol.

1. Plant Material and Pre-treatment:

• Collect fresh flower buds of Tussilago farfara L.

• Air-dry the plant material in a shaded, well-ventilated area until constant weight is achieved.

• Grind the dried flower buds into a coarse powder.

2. Extraction:

• Macerate the powdered plant material with 95% ethanol at room temperature for 72 hours. The solvent-to-solid ratio should be approximately 10:1 (v/w).

• Filter the extract and concentrate it under reduced pressure using a rotary evaporator to obtain a crude ethanol extract.

• Suspend the crude extract in water and perform liquid-liquid partitioning successively with petroleum ether, ethyl acetate, and n-butanol. Ligucyperonol, being a moderately polar sesquiterpenoid, is expected to be enriched in the ethyl acetate fraction.

• Concentrate the ethyl acetate fraction to dryness.

3. High-Speed Counter-Current Chromatography (HSCCC) Purification:

• Apparatus: A preparative HSCCC instrument equipped with a multi-layer coil, a constant-flow pump, a sample injection valve, and a fraction collector.

• Solvent System Selection: A two-phase solvent system is crucial for successful separation. Based on studies on similar compounds from Tussilago farfara, a system composed of n-hexane-ethyl acetate-methanol-water is effective. A recommended starting ratio is 1:0.5:1.1:0.3 (v/v/v/v).[6]

• Preparation of Two-Phase Solvent System: Thoroughly mix the solvents in a separatory funnel and allow them to equilibrate at room temperature. Separate the upper (stationary phase) and lower (mobile phase) phases shortly before use.

• HSCCC Operation:

  • Fill the entire column with the upper phase (stationary phase).

  • Rotate the column at a specific speed (e.g., 800-900 rpm).

  • Pump the lower phase (mobile phase) into the column at a defined flow rate (e.g., 2.0 mL/min).

  • Once hydrodynamic equilibrium is reached (when the mobile phase elutes from the outlet), dissolve the dried ethyl acetate extract in a small volume of the biphasic solvent system and inject it into the column.

  • Continuously pump the mobile phase and collect fractions at regular intervals.

• Fraction Analysis: Monitor the collected fractions by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to identify those containing Ligucyperonol.

4. Final Purification:

• Pool the fractions containing Ligucyperonol and concentrate them.

• If necessary, perform a final purification step using preparative HPLC or Sephadex LH-20 column chromatography to achieve high purity (>98%).

Quantitative Data

The yield of specific sesquiterpenoids from Tussilago farfara can vary. In a preparative HSCCC separation of 500 mg of a crude extract, the yields of other sesquiterpenoids were reported as follows:

Compound	Amount from 500 mg Crude Extract	Purity
Tussilagone	32 mg	99.5%
14-acetoxy-7β-(3'-ethylcis-crotonoyloxy)-lα-(2'-methylbutyryloxy)-notonipetranone	18 mg	99.4%
7β-(3'-ethylcis-crotonoyloxy)-lα-(2'-methylbutyryloxy)-3,14-dehydro-Z-notonipetranone	21 mg	99.1%

Data adapted from a study on sesquiterpenoid isolation from Tussilago farfara.[6]

Biological Activity and Signaling Pathways

Ligucyperonol has been reported to possess antioxidative stress activity.[1] The mechanisms underlying the bioactivity of many sesquiterpenoids often involve the modulation of key cellular signaling pathways related to inflammation and oxidative stress, primarily the Nuclear factor-erythroid 2-related factor 2 (Nrf2) and Nuclear Factor-kappa B (NF-κB) pathways.

Antioxidant Signaling Pathway (Nrf2 Activation)

The Nrf2 pathway is a primary cellular defense mechanism against oxidative stress. Under normal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. Upon exposure to oxidative stress, Nrf2 dissociates from Keap1 and translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant genes, leading to their transcription. Ligucyperonol, as an antioxidant, is postulated to activate this pathway.

References

• 1. Microbe-Derived Antioxidants Reduce Lipopolysaccharide-Induced Inflammatory Responses by Activating the Nrf2 Pathway to Inhibit the ROS/NLRP3/IL-1β Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A review of the ethnobotanical value, phytochemistry, pharmacology, toxicity and quality control of Tussilago farfara L. (coltsfoot) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Coltsfoot (Tussilago farfara L.; Asteraceae): modern methods of extraction, phytochemistry, nanoparticles synthesis, ethnopharmacology, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preparation of Sesquiterpenoids from Tussilago farfara L. by High-speed Counter-current Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

A Proposed Framework for the Preliminary Biological Screening of Ligucyperonol

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ligucyperonol, a naturally occurring sesquiterpenoid, presents a promising scaffold for drug discovery. However, a comprehensive preliminary biological screening to elucidate its potential pharmacological activities is currently lacking in publicly available scientific literature. This technical guide outlines a proposed framework for the initial biological evaluation of Ligucyperonol. The proposed screening cascade is designed to assess its cytotoxic, anti-inflammatory, and antimicrobial properties, providing a foundational dataset for future drug development efforts. This document details standardized experimental protocols and data presentation strategies to ensure clarity, reproducibility, and ease of comparison.

Introduction

Ligucyperonol is a sesquiterpenoid that has been identified in various plant species.[1] While its chemical structure is known, its biological activity profile remains largely unexplored. Preliminary biological screening is a critical first step in the drug discovery pipeline, aiming to identify and characterize the pharmacological potential of a novel compound. This process typically involves a battery of in vitro assays to assess a compound's effects on various biological targets and cellular processes. This guide provides a detailed roadmap for conducting a preliminary biological screening of Ligucyperonol, focusing on three key areas with high therapeutic relevance: cytotoxicity, anti-inflammatory activity, and antimicrobial activity.

Proposed Screening Cascade

A hierarchical screening approach is recommended to efficiently evaluate the biological activities of Ligucyperonol. This cascade prioritizes the assessment of cytotoxicity to determine appropriate concentration ranges for subsequent, more specific assays.

Stage 1: Cytotoxicity Screening

The initial evaluation of Ligucyperonol will focus on its cytotoxic effects against a panel of human cancer cell lines and a normal human cell line to determine its potency and selectivity.

Table 1: Proposed Cell Lines for Cytotoxicity Screening

Cell Line	Cell Type	Rationale
A549	Human Lung Carcinoma	Representative of a common solid tumor.
MCF-7	Human Breast Adenocarcinoma	Representative of a hormone-dependent cancer.
HeLa	Human Cervical Adenocarcinoma	A widely used and well-characterized cancer cell line.
HEK293	Human Embryonic Kidney	Representative of a non-cancerous human cell line to assess general toxicity.

Experimental Protocol: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Treat the cells with serial dilutions of Ligucyperonol (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO) for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of compound that inhibits 50% of cell growth).

dot

Cytotoxicity Screening Workflow.

Stage 2: Anti-inflammatory Screening

Based on the cytotoxicity data, non-toxic concentrations of Ligucyperonol will be evaluated for their anti-inflammatory potential in a lipopolysaccharide (LPS)-stimulated macrophage model.

Table 2: Proposed Anti-inflammatory Assays

Assay	Endpoint	Rationale
Nitric Oxide (NO) Assay	Measurement of nitrite levels	NO is a key inflammatory mediator.
ELISA for Pro-inflammatory Cytokines	Quantification of TNF-α and IL-6	These are key cytokines driving the inflammatory response.

Experimental Protocol: Nitric Oxide (NO) Assay (Griess Test)

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 2 x 10⁵ cells/well and incubate for 24 hours.

• Pre-treatment: Pre-treat the cells with non-toxic concentrations of Ligucyperonol for 2 hours.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Griess Reagent Addition: Collect the cell culture supernatant and mix with an equal volume of Griess reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Quantify nitrite concentration using a sodium nitrite standard curve and calculate the percentage of NO inhibition.

dot

Anti-inflammatory Screening Workflow.

Stage 3: Antimicrobial Screening

The antimicrobial activity of Ligucyperonol will be assessed against a panel of clinically relevant pathogenic bacteria and fungi.

Table 3: Proposed Microbial Strains for Antimicrobial Screening

Microorganism	Type	Rationale
Staphylococcus aureus	Gram-positive Bacteria	Common cause of skin and soft tissue infections.
Escherichia coli	Gram-negative Bacteria	Common cause of gastrointestinal and urinary tract infections.
Candida albicans	Fungi (Yeast)	Common cause of opportunistic fungal infections.

Experimental Protocol: Broth Microdilution Assay

• Inoculum Preparation: Prepare a standardized microbial inoculum (e.g., 0.5 McFarland standard).

• Compound Dilution: Prepare serial dilutions of Ligucyperonol in a 96-well microtiter plate containing appropriate broth medium.

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C for bacteria, 30°C for fungi) for 24 hours.

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that visibly inhibits microbial growth.

dot

References

• 1. Ligucyperonol | C15H22O2 | CID 14681770 - PubChem [pubchem.ncbi.nlm.nih.gov]

In Silico Prediction of Ligucyperonol Bioactivities: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ligucyperonol, a sesquiterpenoid found in certain traditional medicinal plants, has garnered interest for its potential therapeutic properties. As with many natural products, the comprehensive evaluation of its bioactivities can be accelerated through in silico computational methods. This technical guide provides a framework for the virtual screening and prediction of the bioactivities of Ligucyperonol, from its pharmacokinetic profile to its potential mechanisms of action in disease pathways. The methodologies outlined herein are based on established computational techniques and serve as a roadmap for researchers embarking on the in silico analysis of novel natural compounds.

Ligucyperonol: The Molecule of Interest

Prior to any in silico analysis, a high-quality 3D structure of the ligand is essential. The structure of Ligucyperonol can be obtained from chemical databases such as PubChem.

Chemical Structure:

• Molecular Formula: C₁₅H₂₂O₂[1][]

• Molecular Weight: 234.33 g/mol [1][]

• IUPAC Name: (4R,4aR,7R)-4-hydroxy-1,4a-dimethyl-7-prop-1-en-2-yl-3,4,5,6,7,8-hexahydronaphthalen-2-one[1]

In Silico Experimental Protocols

The following sections detail the key in silico experiments for predicting the bioactivities of Ligucyperonol.

ADMET Prediction

The prediction of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is a critical first step in evaluating the drug-likeness of a compound.[3][4][5][6] Various online tools and software packages can be used for this purpose.

Methodology:

• Input: The 2D or 3D structure of Ligucyperonol is submitted to an ADMET prediction server or software.

• Descriptor Calculation: The software calculates a range of physicochemical and topological descriptors.

• Property Prediction: Machine learning models and quantitative structure-activity relationship (QSAR) algorithms are used to predict various ADMET parameters.[5][6]

• Analysis: The predicted properties are analyzed to assess the potential for oral bioavailability, blood-brain barrier penetration, metabolic stability, and potential toxicities.

Illustrative ADMET Prediction Workflow:

Caption: Workflow for in silico ADMET prediction of Ligucyperonol.

Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a target protein.[7][8][9][10] This technique is instrumental in identifying potential protein targets and elucidating the molecular basis of interaction.

Methodology:

• Target Selection: Based on the known activities of similar compounds or a broad screening approach, potential protein targets are selected. For instance, for anti-inflammatory activity, targets like cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) could be chosen.[11][12][13] For anti-cancer activity, kinases such as ERK2 or receptors like EGFR could be investigated.[14][15][16]

• Protein and Ligand Preparation: The 3D structures of the target proteins are obtained from the Protein Data Bank (PDB). Water molecules and other non-essential ligands are removed, and polar hydrogens are added. The Ligucyperonol structure is energy minimized.

• Grid Generation: A grid box is defined around the active site of the target protein.

• Docking Simulation: A docking algorithm, such as AutoDock Vina, is used to explore the conformational space of the ligand within the defined grid box and calculate the binding affinity (docking score).[17]

• Analysis of Results: The binding poses and interactions (e.g., hydrogen bonds, hydrophobic interactions) are visualized and analyzed to understand the binding mode and affinity.

Illustrative Molecular Docking Workflow:

References

• 1. Ligucyperonol | C15H22O2 | CID 14681770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. In silico ADMET prediction: recent advances, current challenges and future trends - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In silico ADMET prediction: recent advances, current challenges and future trends. | Semantic Scholar [semanticscholar.org]
• 5. Machine Learning for In Silico ADMET Prediction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Machine Learning for In Silico ADMET Prediction | Springer Nature Experiments [experiments.springernature.com]
• 7. researchgate.net [researchgate.net]
• 8. revista.nutricion.org [revista.nutricion.org]
• 9. researchgate.net [researchgate.net]
• 10. Molecular Docking: A powerful approach for structure-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. [PDF] In-silico molecular docking analysis of some plant derived molecules for anti-inflammatory inhibitory activity | Semantic Scholar [semanticscholar.org]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. An in silico molecular docking and simulation study to identify potential anticancer phytochemicals targeting the RAS signaling pathway | PLOS One [journals.plos.org]
• 15. An in silico molecular docking and simulation study to identify potential anticancer phytochemicals targeting the RAS signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Molecular docking study involving bioactive natural compounds against SARS-CoV-2 proteins [nrfhh.com]

Potential Therapeutic Targets of Ligucyperonol: A Technical Guide

Introduction

Ligucyperonol, a sesquiterpenoid natural product, has emerged as a molecule of interest in pharmacological research due to its potential therapeutic activities across various domains, including antiviral, antioxidant, anti-inflammatory, and antitumor applications. This technical guide provides a comprehensive overview of the current understanding of Ligucyperonol's therapeutic targets, summarizing available data, detailing experimental methodologies where accessible, and visualizing implicated signaling pathways. This document is intended for researchers, scientists, and professionals in the field of drug development.

Antiviral Activity

Ligucyperonol has demonstrated potential as an antiviral agent, with preliminary studies indicating its efficacy against certain viruses.

Data Summary

Compound	Virus	Assay	Endpoint	Result	Reference
Ligucyperonol	Porcine Epidemic Diarrhea Virus (PEDV)	Antiviral Activity Assay	Inhibition of viral replication	Protective effect against viral infection to some degree.[1]	Liu, et al. (2017)

Further quantitative data such as IC50 or EC50 values from the primary literature are required for a complete assessment.

Experimental Protocols

Antiviral Activity Assay against PEDV (General Protocol):

A detailed protocol from the primary study by Liu et al. (2017) is required for a precise description. However, a general methodology for such an assay would typically involve:

• Cell Culture and Virus Propagation: Vero E6 cells are cultured in a suitable medium (e.g., DMEM supplemented with fetal bovine serum). The Porcine Epidemic Diarrhea Virus (PEDV) is propagated in these cells.

• Cytotoxicity Assay: To determine the non-toxic concentrations of Ligucyperonol, a cytotoxicity assay (e.g., MTT assay) is performed on Vero E6 cells.

• Antiviral Assay:

  • Vero E6 cells are seeded in 96-well plates and grown to confluence.

  • The cells are then infected with PEDV in the presence of various non-toxic concentrations of Ligucyperonol.

  • A virus control (cells with virus, no compound) and a cell control (cells without virus or compound) are included.

• Quantification of Viral Inhibition: After a suitable incubation period (e.g., 48-72 hours), the inhibition of viral replication is quantified using methods such as:

  • Plaque Reduction Assay: To determine the reduction in viral plaque formation.

  • qRT-PCR: To measure the reduction in viral RNA levels.

  • Western Blot: To assess the inhibition of viral protein expression.

Signaling Pathway and Experimental Workflow

The precise molecular target of Ligucyperonol in the PEDV replication cycle has not been fully elucidated in the currently available literature. Further research is needed to identify the specific viral or host cell proteins that Ligucyperonol interacts with.

A generalized workflow for assessing the antiviral activity of Ligucyperonol.

Cytoprotective and Antioxidant Activity

Ligucyperonol has been investigated for its ability to protect cells from oxidative stress, a key factor in various pathologies.

Data Summary

Compound	Cell Lines	Stressor	Assay	Endpoint	Result	Reference
Ligucyperonol	NIH3T3 (mouse fibroblast), HaCaT (human keratinocyte)	Glucose Oxidase	Cytoprotectivity Assay	Cell Viability, LDH Leakage	Showed cytoprotective activities.	Kang, et al. (2016)

Specific quantitative data on the percentage of cell viability and LDH leakage for Ligucyperonol from the primary study are needed for a complete analysis.

Experimental Protocols

Cytoprotective Activity Assay against Glucose Oxidase-Induced Oxidative Stress (General Protocol):

The following is a generalized protocol based on typical cytoprotectivity studies. The specific details from the study by Kang et al. (2016) are required for a complete description.

• Cell Culture: NIH3T3 and HaCaT cells are cultured in appropriate media.

• Treatment: Cells are pre-treated with various concentrations of Ligucyperonol for a specified period.

• Induction of Oxidative Stress: Glucose oxidase is added to the cell culture medium to induce oxidative stress through the generation of hydrogen peroxide.

• Assessment of Cytoprotection:

  • MTT Assay: To measure cell viability. The absorbance is read at a specific wavelength (e.g., 570 nm).

  • Lactate Dehydrogenase (LDH) Assay: To quantify cell membrane damage by measuring the release of LDH into the culture medium.

Signaling Pathway

The mechanism by which Ligucyperonol exerts its cytoprotective effects against oxidative stress is likely through the modulation of intracellular antioxidant pathways. A potential pathway involves the activation of the Nrf2 signaling pathway, a master regulator of the antioxidant response.

A potential mechanism of Ligucyperonol's cytoprotective effect via the Nrf2 pathway.

Anti-Inflammatory Activity

Sesquiterpenoids, the class of compounds to which Ligucyperonol belongs, are known for their anti-inflammatory properties. The potential of Ligucyperonol in this area is an active subject of investigation.

Data Summary

Experimental Protocols

In Vitro Anti-Inflammatory Assay (General Protocol):

• Cell Culture: Macrophage cell lines such as RAW 264.7 are commonly used.

• Induction of Inflammation: Cells are stimulated with an inflammatory agent like lipopolysaccharide (LPS).

• Treatment: Cells are treated with various concentrations of Ligucyperonol before or during LPS stimulation.

• Measurement of Inflammatory Markers:

  • Nitric Oxide (NO) Production: Measured using the Griess reagent.

  • Pro-inflammatory Cytokine Levels (e.g., TNF-α, IL-6): Quantified by ELISA or qRT-PCR.

  • Western Blot Analysis: To assess the phosphorylation and activation of key signaling proteins in the NF-κB and MAPK pathways (e.g., p-p65, p-IκBα, p-p38, p-ERK, p-JNK).

Signaling Pathway

The NF-κB signaling pathway is a critical regulator of inflammation. It is hypothesized that Ligucyperonol may exert anti-inflammatory effects by inhibiting this pathway.

A potential mechanism of Ligucyperonol's anti-inflammatory action via NF-κB inhibition.

Antitumor Activity

Preliminary evidence suggests that extracts containing Ligucyperonol may induce apoptosis in cancer cells, indicating a potential role in oncology.

Data Summary

Experimental Protocols

Apoptosis Assay (General Protocol):

• Cell Culture: Cancer cell lines (e.g., MHCC97H) are cultured.

• Treatment: Cells are treated with various concentrations of Ligucyperonol.

• Apoptosis Detection:

  • Annexin V/Propidium Iodide (PI) Staining: Analyzed by flow cytometry to distinguish between early apoptotic, late apoptotic, and necrotic cells.

  • Caspase Activity Assay: To measure the activity of key caspases (e.g., Caspase-3, -8, -9).

  • Western Blot Analysis: To detect changes in the expression of apoptosis-related proteins (e.g., Bcl-2, Bax, cleaved PARP).

  • Mitochondrial Membrane Potential Assay: Using dyes like JC-1 to assess mitochondrial integrity.

Signaling Pathway

The intrinsic (mitochondrial) pathway of apoptosis is a plausible target for Ligucyperonol. This pathway involves the regulation of pro- and anti-apoptotic proteins of the Bcl-2 family, leading to mitochondrial outer membrane permeabilization and subsequent caspase activation.

A potential mechanism of Ligucyperonol-induced apoptosis via the mitochondrial pathway.

Ligucyperonol presents a promising scaffold for the development of novel therapeutics with potential applications in treating viral infections, oxidative stress-related conditions, inflammatory diseases, and cancer. However, the currently available data is largely preliminary. Further in-depth studies are imperative to elucidate the precise molecular mechanisms, establish definitive quantitative efficacy, and conduct comprehensive preclinical and clinical evaluations to validate these potential therapeutic targets. The acquisition of detailed experimental data from primary research is crucial for advancing the development of Ligucyperonol-based therapies.

References

• 1. tandfonline.com [tandfonline.com]

Preliminary Studies on the Mechanism of Action of Ligucyperonol: A Field in Need of Exploration

Despite its identification in various natural sources, in-depth preliminary studies detailing the specific mechanism of action of Ligucyperonol remain conspicuously absent from publicly available scientific literature. While the compound is a known natural product, extensive searches have not yielded any specific data on its signaling pathways, quantitative biological effects, or the detailed experimental protocols necessary to construct a comprehensive technical guide as requested.

Currently, the available information on Ligucyperonol is largely limited to its chemical properties and its presence in certain organisms. There is a significant lack of published research investigating its potential therapeutic effects, such as anti-inflammatory or neuroprotective activities, which would provide insights into its mechanism of action.

This absence of data prevents the creation of a detailed technical guide that would meet the needs of researchers, scientists, and drug development professionals. Such a guide would require quantitative data from various assays, detailed experimental methodologies, and elucidated signaling pathways, none of which are currently associated with Ligucyperonol in the scientific domain.

Therefore, the scientific community is presented with an open field for investigation. Future research initiatives are needed to explore the biological activities of Ligucyperonol. Foundational studies could begin with broad cell-based assays to screen for any significant biological effects. Should any activity be identified, subsequent research could then delve into the specific molecular targets and signaling cascades involved.

Until such foundational research is conducted and published, a comprehensive technical guide on the mechanism of action of Ligucyperonol cannot be developed. The following sections, which would typically form the core of such a guide, remain to be populated by future scientific inquiry.

I. Quantitative Data Summary

No quantitative data from preliminary studies on the mechanism of action of Ligucyperonol is currently available.

II. Key Experiments and Methodologies

Detailed experimental protocols for key experiments investigating the mechanism of action of Ligucyperonol have not been published.

III. Signaling Pathways and Experimental Workflows

There are no described signaling pathways, experimental workflows, or logical relationships for Ligucyperonol's mechanism of action available to be visualized.

The Ethnobotanical Landscape of Ligucyperonol: A Technical Guide for Researchers

An in-depth exploration of the traditional uses, pharmacology, and scientific validation of plants containing the sesquiterpenoid Ligucyperonol (1β-Hydroxy-α-cyperone), with a focus on species of the Cyperus genus.

Introduction

Ligucyperonol, a naturally occurring sesquiterpenoid also identified as 1β-Hydroxy-α-cyperone, has garnered interest within the scientific community for its potential therapeutic applications. This technical guide provides a comprehensive overview of the ethnobotanical uses of plants containing Ligucyperonol, with a primary focus on the well-documented medicinal plants Cyperus rotundus L. and Cyperus articulatus L. of the Cyperaceae family. For centuries, the rhizomes of these plants have been a cornerstone of traditional medicine systems across Asia, Africa, and South America. This document delves into the traditional applications, summarizes the available pharmacological evidence, details relevant experimental protocols, and visualizes the key signaling pathways associated with the bioactive constituents of these plants, offering a valuable resource for researchers, scientists, and drug development professionals.

Ethnobotanical Uses of Ligucyperonol-Containing Plants

The primary sources of Ligucyperonol and its closely related precursor, α-cyperone, are plants belonging to the Cyperus genus. The ethnobotanical record for these plants is extensive, with traditional uses spanning a wide array of ailments. The rhizomes are the most commonly utilized part of the plant.

Cyperus rotundus L. (Nut Sedge, Nagarmotha)

Cyperus rotundus is a highly valued herb in Ayurvedic, Chinese, and Unani traditional medicine.[1] It is traditionally used to treat a variety of conditions, including:

• Digestive Disorders: Used as a carminative to relieve flatulence and to treat indigestion, diarrhea, and dysentery.[2][3]

• Inflammatory Conditions: Employed to alleviate inflammatory diseases, arthritis, and pain.[1][2]

• Menstrual and Gynecological Issues: Known as a "holy medicine" for gynecology, it is used to regulate menstruation, relieve menstrual pain (dysmenorrhea), and improve lactation.[3][4]

• Fever and Infections: Utilized for its antipyretic properties and to treat infections.[2]

• Nervous System Disorders: Traditionally used for epilepsy and as a sedative.[1]

Cyperus articulatus L. (Piri-Piri, Adrue)

Cyperus articulatus shares many of the medicinal applications of C. rotundus and is particularly prominent in the traditional medicine of the Amazon region and Africa. Its uses include:

• Gastrointestinal Ailments: Treatment of diarrhea, dysentery, and other digestive disturbances.[5][6]

• Central Nervous System Effects: Traditionally used for epilepsy, convulsions, and as a sedative.[5]

• Pain and Inflammation: Utilized as an analgesic for headaches and toothaches.[7]

• Infections: Employed against malaria and various microbial infections.[5][7]

• Other Uses: Used to stop bleeding, heal wounds, and as a contraceptive.[5][6]

Quantitative Data Summary

While specific quantitative data on the concentration of Ligucyperonol in traditionally prepared remedies is scarce in the available literature, the following table summarizes the reported concentrations of the related and more extensively studied compound, α-cyperone, in Cyperus rotundus extract, as well as the effective concentrations used in a key in-vitro study.

Compound	Plant Source	Concentration in Extract	Effective in vitro Concentration (Anti-inflammatory)	Reference
α-Cyperone	Cyperus rotundus	0.161% in 30% ethanol extract	0.75, 1.5, or 3 μM	[8][9]

Experimental Protocols

Protocol 1: General Method for the Isolation of Sesquiterpenoids from Cyperus rotundus Rhizomes

This protocol is a representative method based on literature descriptions for the extraction and isolation of sesquiterpenoids like α-cyperone, and can be adapted for the targeted isolation of Ligucyperonol.

1. Plant Material and Extraction:

• Dried rhizomes of Cyperus rotundus are powdered.
• The powdered material is extracted with 80% ethanol (EtOH) using a reflux method.[1]
• The resulting crude extract is filtered and concentrated under reduced pressure.

2. Fractionation:

• The concentrated EtOH extract is suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate.
• The n-hexane fraction, which is rich in non-polar compounds including sesquiterpenoids, is collected.[1]

3. Isolation and Purification:

• The n-hexane fraction is subjected to column chromatography on silica gel.
• A gradient elution is performed using a solvent system such as n-hexane and ethyl acetate in increasing polarity.
• Fractions are collected and monitored by Thin Layer Chromatography (TLC).
• Fractions containing compounds of interest are pooled and may require further purification using techniques like preparative High-Performance Liquid Chromatography (HPLC) or High-Speed Counter-Current Chromatography (HSCCC) to yield pure compounds.[5]

4. Structure Elucidation:

• The structure of the isolated compounds is determined using spectroscopic methods such as Nuclear Magnetic Resonance (NMR; ¹H and ¹³C), Mass Spectrometry (MS), and comparison with literature data.

Protocol 2: In Vitro Anti-inflammatory Assay of α-Cyperone in RAW 264.7 Macrophages

This protocol details a common method to assess the anti-inflammatory activity of isolated compounds.

1. Cell Culture:

• RAW 264.7 murine macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

2. Treatment:

• Cells are pre-treated with varying concentrations of α-cyperone (e.g., 0.75, 1.5, 3 μM) for 1 hour.[9]
• Following pre-treatment, cells are stimulated with lipopolysaccharide (LPS) (e.g., 100 ng/mL) for a specified period (e.g., 24 hours) to induce an inflammatory response.[1]

3. Measurement of Inflammatory Mediators:

• Nitric Oxide (NO) Production: The concentration of nitrite in the culture supernatant is measured using the Griess reagent.[9]
• Prostaglandin E₂ (PGE₂) Production: PGE₂ levels in the supernatant are quantified using an Enzyme Immunoassay (EIA) kit.[1]
• Cytokine Production (e.g., TNF-α, IL-6): The levels of pro-inflammatory cytokines in the supernatant are measured by Enzyme-Linked Immunosorbent Assay (ELISA).[9]

4. Western Blot Analysis for Protein Expression:

• Cell lysates are prepared, and protein concentrations are determined.
• Proteins are separated by SDS-PAGE and transferred to a PVDF membrane.
• The membrane is probed with primary antibodies against proteins of interest (e.g., iNOS, COX-2, p65 NF-κB, phospho-IκBα) and then with HRP-conjugated secondary antibodies.
• Protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.[9]

5. Real-Time RT-PCR for Gene Expression:

• Total RNA is extracted from the cells and reverse transcribed into cDNA.
• Quantitative real-time PCR is performed using specific primers for genes of interest (e.g., iNOS, COX-2, TNF-α, IL-6) to measure their mRNA expression levels.[9]

Signaling Pathways and Mechanisms of Action

The anti-inflammatory effects of the sesquiterpenoids found in Cyperus species, particularly α-cyperone, are attributed to their ability to modulate key inflammatory signaling pathways. While direct studies on Ligucyperonol are limited, the mechanisms elucidated for α-cyperone provide a strong indication of the likely pathways involved.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of the inflammatory response. In an unstimulated state, NF-κB is sequestered in the cytoplasm by its inhibitor, IκB. Upon stimulation by inflammatory signals like LPS, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes.

α-Cyperone has been shown to inhibit the LPS-induced activation of the NF-κB pathway.[1][10] It achieves this by suppressing the phosphorylation and degradation of IκBα, thereby preventing the nuclear translocation of the p65 subunit of NF-κB.[9] This leads to a downstream reduction in the expression of NF-κB target genes, including iNOS, COX-2, and various pro-inflammatory cytokines.[9]

Figure 1: Inhibition of the NF-κB signaling pathway by α-Cyperone.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is another critical pathway involved in inflammation. It comprises several kinases, including p38, extracellular signal-regulated kinase (ERK), and c-Jun N-terminal kinase (JNK). Activation of these kinases by inflammatory stimuli leads to the activation of transcription factors that regulate the expression of inflammatory mediators.

Studies have demonstrated that α-cyperone can inhibit the phosphorylation of p38, ERK, and JNK in response to inflammatory stimuli.[9] By downregulating the activation of the MAPK pathway, α-cyperone further contributes to the suppression of pro-inflammatory gene expression.

Figure 2: Modulation of the MAPK signaling pathway by α-Cyperone.

Conclusion

The ethnobotanical history of plants containing Ligucyperonol, particularly Cyperus rotundus and Cyperus articulatus, reveals a long-standing tradition of their use for treating a multitude of ailments, with a significant emphasis on inflammatory and digestive disorders. Modern pharmacological studies on the closely related compound α-cyperone have begun to validate these traditional uses, demonstrating potent anti-inflammatory effects mediated through the inhibition of the NF-κB and MAPK signaling pathways. This technical guide provides a foundational resource for further research into Ligucyperonol and its parent compounds. Future investigations should focus on the specific pharmacological activities of Ligucyperonol, detailed pharmacokinetic and toxicological profiling, and the development of standardized extracts for potential therapeutic applications. The rich ethnobotanical knowledge surrounding these plants, coupled with modern scientific validation, presents a promising avenue for the discovery and development of novel anti-inflammatory agents.

References

• 1. α-Cyperone, isolated from the rhizomes of Cyperus rotundus, inhibits LPS-induced COX-2 expression and PGE2 production through the negative regulation of NFκB signalling in RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. Licochalcone A: a review of its pharmacology activities and molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Preparative isolation and purification of cyperotundone and α- cyperone from Cyperus rotundus Linn. with high speed counter-current chromatography | Semantic Scholar [semanticscholar.org]
• 6. openalex.org [openalex.org]
• 7. researchgate.net [researchgate.net]
• 8. Cyperus rotundus Extract and Its Active Metabolite α-Cyperone Alleviates Paclitaxel-Induced Neuropathic Pain via the Modulation of the Norepinephrine Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. α-Cyperone (CYP) down-regulates NF-κB and MAPKs signaling, attenuating inflammation and extracellular matrix degradation in chondrocytes, to ameliorate osteoarthritis in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Notes & Protocols for the Extraction of Ligucyperonol from Plant Material

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Ligucyperonol is a sesquiterpenoid, a class of naturally occurring compounds with a diverse range of biological activities. Sesquiterpenoids are widely investigated for their potential therapeutic properties, including anti-inflammatory, antimicrobial, and anticancer effects. While Ligucyperonol has been identified in plants such as Ligularia duciformis, this document will focus on protocols applicable to the extraction of sesquiterpenoids from the rhizomes of Cyperus rotundus (Nutgrass), a well-known source of a wide array of structurally related sesquiterpenes.[1][2][3][4][5][6][7][8] The methodologies outlined are broadly applicable for the isolation of Ligucyperonol and other similar sesquiterpenoids from various plant matrices.

These notes provide detailed protocols for several common extraction techniques, followed by purification and analytical methods. The selection of an appropriate extraction method will depend on factors such as the desired yield, purity, and the availability of equipment.

Data Presentation: Comparison of Extraction Methods for Compounds from Cyperus rotundus

The following table summarizes quantitative data from various studies on the extraction of compounds from Cyperus rotundus. While specific yield data for Ligucyperonol is not extensively available in the literature, this data for total extracts and related sesquiterpenoids provides a useful comparison of the efficiencies of different extraction methods.

Extraction Method	Plant Material	Solvent	Key Parameters	Compound/Extract	Yield/Content	Reference
Soxhlet Extraction	C. rotundus rhizomes	70% Ethanol	24h extraction	Total Extract	22.72%	[9]
C. rotundus rhizomes	70% Acetone	24h extraction	Total Extract	1.88%	[9]
C. rotundus rhizomes	Methanol	Exhaustive	Total Extract	Not specified	[10]
Solvent Extraction	C. rotundus rhizomes	96% Ethanol	60°C, 60 min	Ethanolic Extract	Not specified	[11]
C. rotundus rhizomes	Water	60°C, 60 min	Aqueous Extract	Not specified	[11]
Hydrodistillation	C. rotundus rhizomes	Water	N/A	Essential Oil	0.6% - 2.9%
Supercritical Fluid Extraction (SFE)	C. rotundus rhizomes	CO₂	37.6°C, 294.4 bar, 120 min	Essential Oil	1.82%
Microwave-Assisted Extraction (MAE)	C. rotundus L.	Cyclohexane	450 W, 90 s, 6:1 solvent:material	Essential Oil	1.24%
High-Performance Liquid Chromatography (HPLC) Analysis	C. rotundus tuber	Ethanol	N/A	α-cyperone	1.074% in whole tuber	[12]

Experimental Protocols

Protocol 1: Soxhlet Extraction (Conventional Method)

This protocol describes a conventional and thorough extraction method suitable for obtaining a high yield of total extract from which Ligucyperonol can be subsequently purified.

Materials and Equipment:

• Dried and powdered rhizomes of Cyperus rotundus

• Soxhlet apparatus (including round-bottom flask, extraction chamber, and condenser)

• Heating mantle

• Cellulose extraction thimble

• Methanol or 70% Ethanol

• Rotary evaporator

• Analytical balance

Procedure:

• Weigh approximately 50 g of finely powdered, dried rhizomes of Cyperus rotundus.

• Place the powdered plant material into a cellulose extraction thimble.

• Position the thimble inside the extraction chamber of the Soxhlet apparatus.

• Fill a round-bottom flask with 500 mL of methanol or 70% ethanol.

• Assemble the Soxhlet apparatus and place the round-bottom flask in a heating mantle.

• Heat the solvent to its boiling point. The solvent vapor will travel up to the condenser, liquefy, and drip into the extraction chamber containing the plant material.

• Allow the extraction to proceed for approximately 12-24 hours, or until the solvent in the siphon arm runs clear.

• After extraction, turn off the heating mantle and allow the apparatus to cool.

• Dismantle the apparatus and carefully remove the round-bottom flask containing the extract.

• Concentrate the extract using a rotary evaporator under reduced pressure to remove the solvent.

• The resulting crude extract can be further dried in a vacuum oven to remove any residual solvent.

• Store the crude extract at 4°C for subsequent purification.

Protocol 2: Ultrasound-Assisted Extraction (UAE)

UAE is a modern and efficient method that uses acoustic cavitation to enhance extraction, often resulting in shorter extraction times and reduced solvent consumption.

Materials and Equipment:

• Dried and powdered rhizomes of Cyperus rotundus

• Ultrasonic bath or probe sonicator

• Extraction vessel (e.g., Erlenmeyer flask)

• 70% Ethanol or Methanol

• Magnetic stirrer and stir bar (optional)

• Filtration apparatus (e.g., Buchner funnel with filter paper)

• Rotary evaporator

Procedure:

• Weigh 20 g of dried, powdered rhizomes and place into a 500 mL Erlenmeyer flask.

• Add 200 mL of 70% ethanol to the flask (solvent-to-solid ratio of 10:1).

• Place the flask in an ultrasonic bath. Ensure the water level in the bath is above the solvent level in the flask.

• Set the ultrasonic bath to a frequency of 40 kHz and a temperature of 40-50°C.

• Sonicate for 30-60 minutes. If using a probe sonicator, immerse the probe into the slurry and sonicate in pulsed mode to avoid excessive heating.

• After sonication, filter the mixture through a Buchner funnel to separate the extract from the plant residue.

• The plant residue can be re-extracted with fresh solvent for improved yield.

• Combine the filtrates and concentrate using a rotary evaporator to obtain the crude extract.

• Store the crude extract at 4°C until further processing.

Protocol 3: Purification of Ligucyperonol using Column Chromatography

This protocol outlines the purification of sesquiterpenoids from the crude extract using silica gel column chromatography.[13] This is a common and effective method for isolating compounds based on their polarity.

Materials and Equipment:

• Crude extract obtained from one of the above extraction methods

• Silica gel (60-120 mesh) for column chromatography

• Glass chromatography column

• Cotton wool or fritted glass disc

• Elution solvents: Hexane and Ethyl Acetate (or a similar gradient of non-polar to polar solvents)

• Test tubes or fraction collector

• Thin Layer Chromatography (TLC) plates, chamber, and UV lamp

• Rotary evaporator

Procedure:

• Column Packing:

  • Securely clamp a glass chromatography column in a vertical position.

  • Place a small plug of cotton wool at the bottom of the column.

  • Prepare a slurry of silica gel in hexane.

  • Pour the slurry into the column and allow the silica gel to settle, tapping the column gently to ensure even packing.

  • Add a layer of sand on top of the silica gel bed to prevent disturbance during sample loading.

  • Wash the column with hexane until the silica bed is stable. Do not let the column run dry.

• Sample Loading:

  • Dissolve a known amount of the crude extract in a minimal volume of a non-polar solvent (e.g., dichloromethane or the initial elution solvent).

  • Alternatively, for less soluble extracts, perform a dry loading by adsorbing the extract onto a small amount of silica gel, evaporating the solvent, and carefully adding the dried powder to the top of the column.

• Elution and Fraction Collection:

  • Begin eluting the column with 100% hexane.

  • Gradually increase the polarity of the mobile phase by adding increasing proportions of ethyl acetate (e.g., 99:1, 98:2, 95:5 hexane:ethyl acetate, and so on).

  • Collect the eluate in fractions of equal volume (e.g., 10-20 mL) using test tubes or a fraction collector.

• Monitoring the Separation:

  • Monitor the separation by spotting fractions onto TLC plates.

  • Develop the TLC plates in an appropriate solvent system (e.g., hexane:ethyl acetate 8:2).

  • Visualize the spots under a UV lamp or by using a staining reagent (e.g., vanillin-sulfuric acid spray followed by heating).

  • Combine fractions that show a similar TLC profile and contain the compound of interest (Ligucyperonol).

• Isolation of the Pure Compound:

  • Concentrate the combined fractions containing the purified Ligucyperonol using a rotary evaporator.

  • The purity of the isolated compound can be confirmed by analytical techniques such as HPLC, GC-MS, and NMR spectroscopy.

Mandatory Visualizations

Experimental and Logical Workflows

Caption: General workflow for extraction and purification of Ligucyperonol.

Caption: Workflow for Soxhlet Extraction.

Caption: Workflow for Ultrasound-Assisted Extraction (UAE).

References

• 1. Sesquiterpenes from Cyperus rotundus and 4α,5α-oxidoeudesm-11-en-3-one as a potential selective estrogen receptor modulator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rotundines A-C, three novel sesquiterpene alkaloids from Cyperus rotundus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Anti-allergic activity of sesquiterpenes from the rhizomes of Cyperus rotundus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phytochemistry, data mining, pharmacology, toxicology and the analytical methods of Cyperus rotundus L. (Cyperaceae): a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structurally diverse terpenoids from the rhizomes of Cyperus rotundus L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of Secondary Metabolites of Cyperus rotundus L. and Dose-dependent Effects on Antioxidant Activity and Carbohydrate Digestion Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijsrp.org [ijsrp.org]
• 9. researchgate.net [researchgate.net]
• 10. Chemical Constituents from the Rhizomes of L. [benthamopenarchives.com]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]
• 13. HPTLC and reverse phase HPLC methods for the simultaneous quantification and in vitro screening of antioxidant potential of isolated sesquiterpenoids from the rhizomes of Cyperus rotundus - PubMed [pubmed.ncbi.nlm.nih.gov]

High-performance liquid chromatography (HPLC) analysis of Ligucyperonol.

For Researchers, Scientists, and Drug Development Professionals

Introduction

High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique used to separate, identify, and quantify components in a mixture.[1] It is a cornerstone of pharmaceutical analysis, enabling precise and reproducible quantification of active pharmaceutical ingredients (APIs) and their impurities.[2][3] This document provides a detailed protocol for the analysis of Ligucyperonol, a novel compound under investigation, using a reversed-phase HPLC (RP-HPLC) method. The described method is intended for research and quality control purposes.

Principle of the Method

The method utilizes a C18 stationary phase to separate Ligucyperonol from other components in the sample matrix. A gradient elution with a mobile phase consisting of an organic solvent (acetonitrile) and an aqueous buffer is employed to achieve optimal separation. Detection is performed using a UV-Vis detector at a wavelength determined to be the absorbance maximum for Ligucyperonol. Quantification is achieved by comparing the peak area of the analyte to that of a certified reference standard.

Experimental Protocols

Instrumentation and Materials

• HPLC System: An Agilent 1260 Infinity II HPLC system or equivalent, equipped with a quaternary pump, autosampler, column compartment, and a diode array detector (DAD).

• Column: Phenomenex Luna C18(2) 100Å, 250 x 4.6 mm, 5 µm particle size.

• Software: OpenLab CDS ChemStation Edition or equivalent.

• Reagents:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Water (HPLC grade, filtered and deionized)

  • Potassium dihydrogen phosphate (KH₂PO₄) (analytical grade)

  • Orthophosphoric acid (analytical grade)

  • Ligucyperonol Reference Standard (purity ≥ 99.5%)

Preparation of Solutions

• Mobile Phase A (Aqueous Buffer): Dissolve 1.36 g of KH₂PO₄ in 1 L of HPLC grade water. Adjust the pH to 3.0 with orthophosphoric acid. Filter through a 0.45 µm membrane filter and degas.

• Mobile Phase B (Organic): Acetonitrile (100%).

• Diluent: A mixture of Mobile Phase A and Mobile Phase B in a 50:50 (v/v) ratio.

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of Ligucyperonol Reference Standard and transfer it to a 25 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the Standard Stock Solution with the diluent to obtain concentrations in the range of 1 - 100 µg/mL.

• Sample Preparation: Accurately weigh a quantity of the sample containing the equivalent of 10 mg of Ligucyperonol and transfer it to a 100 mL volumetric flask. Add approximately 70 mL of diluent and sonicate for 15 minutes to dissolve. Dilute to volume with the diluent and mix well. Filter a portion of the solution through a 0.45 µm syringe filter into an HPLC vial.

Chromatographic Conditions

Parameter	Value
Column	Phenomenex Luna C18(2) (250 x 4.6 mm, 5 µm)
Mobile Phase	A: 20 mM KH₂PO₄ (pH 3.0) B: Acetonitrile
Gradient Program	Time (min)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	Diode Array Detector (DAD)
Detection Wavelength	254 nm
Run Time	20 minutes

Data Presentation

The following table summarizes the quantitative data obtained from the method validation experiments.

Parameter	Result
Retention Time (min)	8.5 ± 0.2
Linearity Range (µg/mL)	1 - 100
Correlation Coefficient (r²)	≥ 0.999
Limit of Detection (LOD) (µg/mL)	0.1
Limit of Quantification (LOQ) (µg/mL)	0.3
Precision (%RSD)	< 2.0%
Accuracy (% Recovery)	98.0% - 102.0%

Visualizations

Experimental Workflow

Caption: Workflow for the HPLC analysis of Ligucyperonol.

Hypothetical Signaling Pathway Modulation

The mitogen-activated protein kinase (MAPK) pathway is a crucial signaling cascade that regulates a wide range of cellular processes, including proliferation, differentiation, and apoptosis. Many therapeutic compounds exert their effects by modulating this pathway.

Caption: Hypothetical inhibition of the MAPK signaling pathway by Ligucyperonol.

References

• 1. High-performance liquid chromatography - Wikipedia [en.wikipedia.org]
• 2. HIGH PERFOMANCE LIQUID CHROMATOGRAPHY IN PHARMACEUTICAL ANALYSES - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High Performance Liquid Chromatography | HPLC | EAG Laboratories [eag.com]

Application Note: Analysis of Ligucyperonol Using Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed overview of the mass spectrometry (MS) fragmentation pattern of Ligucyperonol, a sesquiterpenoid of interest for its potential biological activities. It includes a comprehensive experimental protocol for its analysis by Gas Chromatography-Mass Spectrometry (GC-MS) and a discussion of its expected fragmentation behavior.

Introduction

Ligucyperonol is a sesquiterpenoid compound with the molecular formula C₁₅H₂₂O₂ and a molecular weight of 234.33 g/mol .[1] Sesquiterpenoids are a diverse class of natural products known for their wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The structural elucidation of these compounds is crucial for understanding their therapeutic potential. Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), is a powerful analytical technique for the identification and structural characterization of volatile and semi-volatile compounds like Ligucyperonol.

This application note details the expected mass spectrometric fragmentation pattern of Ligucyperonol and provides a standardized protocol for its analysis. This information is valuable for researchers in natural product chemistry, pharmacology, and drug development who are working with Ligucyperonol or related sesquiterpenoids.

Predicted Mass Spectrometry Fragmentation Pattern of Ligucyperonol

While the specific, experimentally obtained mass spectrum for Ligucyperonol is not publicly available without access to specialized databases, its fragmentation pattern can be predicted based on the principles of mass spectrometry and the known fragmentation of similar sesquiterpenoid ketones.[2][3] The structure of Ligucyperonol, a bicyclic sesquiterpenoid with a ketone and a hydroxyl group, suggests several likely fragmentation pathways under electron ionization (EI).

Key fragmentation reactions for ketones often involve α-cleavage (cleavage of the bond adjacent to the carbonyl group) and McLafferty rearrangement if a γ-hydrogen is available.[3] For sesquiterpenes, fragmentation commonly involves the loss of small neutral molecules such as water (H₂O), carbon monoxide (CO), and hydrocarbon fragments.[2]

Table 1: Predicted MS Fragmentation Data for Ligucyperonol

m/z (Predicted)	Relative Intensity	Proposed Fragment Ion	Fragment Structure (Simplified Representation)
234	Low	[M]⁺	C₁₅H₂₂O₂⁺
216	Moderate	[M - H₂O]⁺	C₁₅H₂₀O⁺
191	Moderate	[M - C₃H₇]⁺	C₁₂H₁₅O₂⁺
173	High	[M - H₂O - C₃H₇]⁺	C₁₂H₁₃O⁺
149	Moderate	[C₁₀H₁₃O]⁺	Further fragmentation
121	High	[C₉H₁₃]⁺	Further fragmentation
91	Moderate	[C₇H₇]⁺	Tropylium ion
43	High	[C₃H₇]⁺	Isopropyl cation

Note: This table presents predicted fragmentation data based on the chemical structure of Ligucyperonol and general fragmentation rules for sesquiterpenoid ketones. Actual experimental data may vary.

Experimental Protocols

The following protocol outlines a general procedure for the analysis of Ligucyperonol from a plant extract using GC-MS.

Sample Preparation

• Extraction:

  • Air-dry the plant material (e.g., leaves, roots) in the shade to a constant weight.

  • Grind the dried material into a fine powder.

  • Extract the powdered material with a suitable organic solvent (e.g., methanol, ethanol, or a mixture of hexane and ethyl acetate) using maceration, sonication, or Soxhlet extraction.[1][4] For non-polar compounds like sesquiterpenoids, a less polar solvent system is often preferred.

  • Filter the extract to remove solid plant debris.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a crude extract.

• Sample Purification (Optional):

  • For complex extracts, a cleanup step using solid-phase extraction (SPE) may be necessary to remove interfering compounds.[1] A silica gel or C18 cartridge can be used, eluting with a solvent gradient of increasing polarity.

• Sample Derivatization (If Necessary):

  • For compounds with polar functional groups that may not be sufficiently volatile for GC analysis, derivatization can be employed. Silylation is a common technique for hydroxyl groups.[5][6] However, for many sesquiterpenoids, derivatization may not be required.

• Final Sample Preparation for GC-MS:

  • Dissolve a known amount of the crude or purified extract in a volatile organic solvent suitable for GC-MS analysis, such as hexane or ethyl acetate.[4][5]

  • The final concentration should be adjusted to approximately 10-100 µg/mL.[5]

  • Filter the solution through a 0.22 µm syringe filter before transferring it to a GC vial.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or semi-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is typically used for sesquiterpenoid analysis.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injector Temperature: 250 °C.

  • Injection Volume: 1 µL.

  • Injection Mode: Splitless or split (e.g., 20:1), depending on the sample concentration.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: Increase to 240 °C at a rate of 5 °C/min.

    • Hold: Maintain 240 °C for 10 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: 70 eV.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Mass Range: m/z 40-500.

  • Scan Speed: 2 scans/second.

Data Analysis

The identification of Ligucyperonol in the GC-MS chromatogram is achieved by comparing its retention time and mass spectrum with that of a known standard or with data from a spectral library (e.g., NIST, Wiley). The fragmentation pattern discussed in Section 2 can be used to aid in the structural confirmation.

Experimental Workflow

The following diagram illustrates the general workflow for the GC-MS analysis of Ligucyperonol from a plant extract.

Caption: General workflow for the GC-MS analysis of Ligucyperonol.

Conclusion

This application note provides a framework for the analysis of Ligucyperonol using GC-MS. While specific experimental fragmentation data is proprietary, the predicted fragmentation pattern, based on established principles, offers valuable guidance for its identification and structural characterization. The detailed experimental protocol provides a robust starting point for researchers to develop and validate their own methods for the analysis of Ligucyperonol and other related sesquiterpenoids in various matrices. The successful application of these methods will aid in the further investigation of the biological activities and therapeutic potential of this interesting natural product.

References

• 1. blog.organomation.com [blog.organomation.com]
• 2. The EIMS fragmentation mechanisms of the sesquiterpenes corvol ethers A and B, epi-cubebol and isodauc-8-en-11-ol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. uoguelph.ca [uoguelph.ca]
• 6. From Plant to Lab: A Comprehensive Guide to Preparing Plant Samples for GC-MS Analysis [greenskybio.com]

Application Notes and Protocols: In Vitro Cytotoxicity Assay of Ligucyperonol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ligucyperonol, a novel natural product, has emerged as a compound of interest for its potential therapeutic applications. A critical initial step in the evaluation of any new compound for pharmacological use is the assessment of its cytotoxic effects on various cell lines. This document provides a detailed protocol for conducting an in vitro cytotoxicity assay of Ligucyperonol. The described methods are fundamental for determining the concentration-dependent effects of Ligucyperonol on cell viability and for elucidating its potential mechanisms of action, such as the induction of apoptosis or cell cycle arrest.

Determining the cytotoxicity of a compound is a crucial component in the early preclinical phase of drug development.[1] These assays provide key insights into the potential adverse effects of a new chemical entity by measuring cell viability.[1] Natural products are a significant source of new anticancer agents, and in vitro cytotoxicity assays are the primary method for initial screening and evaluation of their antitumor activity.[2][3]

Experimental Protocols

This section outlines the detailed methodology for assessing the in vitro cytotoxicity of Ligucyperonol using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay is a standard and reliable method for measuring cell viability.

Materials and Reagents

• Ligucyperonol (stock solution in DMSO)

• Human cancer cell line (e.g., HeLa, MCF-7, A549)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate Buffered Saline (PBS)

• MTT reagent (5 mg/mL in PBS)

• Dimethyl Sulfoxide (DMSO)

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure

• Cell Culture and Seeding:

  • Maintain the selected cancer cell line in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin in a humidified incubator at 37°C with 5% CO2.

  • Harvest cells using Trypsin-EDTA and perform a cell count using a hemocytometer.

  • Seed the cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of culture medium.

  • Incubate the plate for 24 hours to allow for cell attachment.

• Treatment with Ligucyperonol:

  • Prepare serial dilutions of Ligucyperonol in culture medium from the stock solution. The final concentrations may range from 0.1 to 100 µM.

  • Include a vehicle control (medium with the same concentration of DMSO used for the highest Ligucyperonol concentration) and a negative control (untreated cells).

  • After 24 hours of incubation, carefully remove the medium from the wells and add 100 µL of the prepared Ligucyperonol dilutions.

  • Incubate the treated plates for 24, 48, or 72 hours.

• MTT Assay:

  • Following the incubation period, add 10 µL of MTT reagent to each well.

  • Incubate the plate for an additional 4 hours at 37°C.

  • Carefully remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • The IC50 value (the concentration of Ligucyperonol that inhibits 50% of cell growth) can be determined by plotting the percentage of cell viability against the log of the Ligucyperonol concentration.

Data Presentation

The quantitative data obtained from the cytotoxicity assay should be summarized in a clear and structured table for easy comparison.

Cell Line	Treatment Duration (hours)	Ligucyperonol Concentration (µM)	% Cell Viability (Mean ± SD)	IC50 (µM)
HeLa	24	0 (Control)	100 ± 4.5	\multirow{5}{}{45.2}
10	85.2 ± 3.1
25	62.7 ± 2.8
50	48.9 ± 3.5
100	21.3 ± 2.2
MCF-7	24	0 (Control)	100 ± 5.1	\multirow{5}{}{68.5}
10	91.5 ± 4.2
25	75.4 ± 3.9
50	59.1 ± 4.6
100	35.8 ± 3.7

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for the in vitro cytotoxicity assay of Ligucyperonol.

Potential Signaling Pathway Diagram

Many natural compounds exert their cytotoxic effects by inducing apoptosis (programmed cell death) and causing cell cycle arrest.[4][5][6][7] A plausible mechanism for Ligucyperonol could involve the activation of pro-apoptotic pathways and the disruption of the cell cycle. For instance, some natural compounds induce apoptosis through the p53-dependent mitochondrial pathway and cause cell cycle arrest at the G0/G1 or G2/M phase.[4][8][9]

Caption: Hypothetical signaling pathway for Ligucyperonol-induced cytotoxicity.

Conclusion

The protocol detailed in this document provides a robust framework for the initial in vitro cytotoxic evaluation of Ligucyperonol. Adherence to this standardized methodology will ensure the generation of reliable and reproducible data, which is essential for the further development of Ligucyperonol as a potential therapeutic agent. Subsequent studies may involve more specific assays to elucidate the precise molecular mechanisms underlying its cytotoxic activity, such as flow cytometry for apoptosis and cell cycle analysis, and western blotting for protein expression analysis.

References

• 1. In Vitro Cytotoxicity Assays [lnhlifesciences.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Ligustrazine induces the colorectal cancer cells apoptosis via p53-dependent mitochondrial pathway and cell cycle arrest at the G0/G1 phase - Bian - Annals of Palliative Medicine [apm.amegroups.org]
• 5. Luteolin suppresses tumor proliferation through inducing apoptosis and autophagy via MAPK activation in glioma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular Mechanisms of Action of Eugenol in Cancer: Recent Trends and Advancement - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Multiple Molecular and Cellular Mechanisms of Action of Lycopene in Cancer Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Riluzole Inhibits Proliferation, Migration and Cell Cycle Progression and Induces Apoptosis in Tumor Cells of Various Origins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Linalool Induces Cell Cycle Arrest and Apoptosis in Leukemia Cells and Cervical Cancer Cells through CDKIs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing the Anti-inflammatory Activity of Ligucyperonol in Cell Culture

Introduction

Ligucyperonol, a bioactive compound of interest, holds potential for development as an anti-inflammatory agent. Inflammation is a critical biological response to harmful stimuli, but chronic inflammation contributes to various pathologies. Therefore, the identification and characterization of novel anti-inflammatory compounds are of significant interest in drug discovery. These application notes provide detailed protocols for assessing the anti-inflammatory effects of Ligucyperonol in a cell-based model, specifically focusing on its impact on key inflammatory mediators and signaling pathways in lipopolysaccharide (LPS)-stimulated murine macrophage RAW 264.7 cells.

Principle of the Assay

The protocols outlined below utilize the well-established model of inducing an inflammatory response in RAW 264.7 macrophage cells using bacterial lipopolysaccharide (LPS). LPS activates inflammatory signaling cascades, leading to the production of pro-inflammatory mediators such as nitric oxide (NO), and cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β). The anti-inflammatory potential of Ligucyperonol is quantified by its ability to inhibit the production of these mediators. Furthermore, the underlying mechanism of action is investigated by examining its effects on key signaling pathways, namely the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

Experimental Workflow

The overall experimental workflow for assessing the anti-inflammatory activity of Ligucyperonol is depicted below.

Caption: Overall experimental workflow.

Experimental Protocols

Cell Culture and Maintenance

• Cell Line: Murine macrophage cell line RAW 264.7.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Subculture: Cells should be subcultured every 2-3 days to maintain logarithmic growth.

Cell Viability Assay (MTT Assay)

This assay is crucial to determine the non-toxic concentrations of Ligucyperonol for subsequent experiments.

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of Ligucyperonol (e.g., 1, 5, 10, 25, 50, 100 µM) for 24 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

• Measure the absorbance at 490 nm using a microplate reader.

• Cell viability is expressed as a percentage relative to the vehicle-treated control group.

Measurement of Nitric Oxide (NO) Production

• Seed RAW 264.7 cells in a 24-well plate at a density of 2.5 x 10^5 cells/well and allow them to adhere for 24 hours.

• Pre-treat the cells with non-toxic concentrations of Ligucyperonol for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Collect the cell culture supernatant.

• Mix 100 µL of the supernatant with 100 µL of Griess reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• Incubate at room temperature for 10 minutes.

• Measure the absorbance at 540 nm.

• Calculate the nitrite concentration using a sodium nitrite standard curve.

Measurement of Pro-inflammatory Cytokines (ELISA)

• Seed RAW 264.7 cells in a 24-well plate at a density of 2.5 x 10^5 cells/well and incubate for 24 hours.

• Pre-treat the cells with various concentrations of Ligucyperonol for 1 hour.

• Induce inflammation with LPS (1 µg/mL) for 24 hours.

• Collect the cell culture supernatants.

• Determine the concentrations of TNF-α, IL-6, and IL-1β in the supernatants using commercially available ELISA kits according to the manufacturer's instructions.

Western Blot Analysis for NF-κB and MAPK Signaling Pathways

• Seed RAW 264.7 cells in a 6-well plate at a density of 1 x 10^6 cells/well and incubate for 24 hours.

• Pre-treat the cells with Ligucyperonol for 1 hour, followed by stimulation with LPS (1 µg/mL) for 30 minutes.

• Wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration using a BCA protein assay kit.

• Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against p-p65, p65, p-IκBα, IκBα, p-ERK, ERK, p-JNK, JNK, p-p38, p38, and β-actin overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify the band intensities using image analysis software and normalize to the respective total proteins or β-actin.

Data Presentation

Quantitative data should be presented in a clear and organized manner. Below are example tables for presenting the results.

Table 1: Effect of Ligucyperonol on NO Production in LPS-Stimulated RAW 264.7 Cells

Treatment	Concentration (µM)	NO Production (µM)	Inhibition (%)
Control	-	1.5 ± 0.2	-
LPS (1 µg/mL)	-	45.2 ± 3.1	-
LPS + Ligucyperonol	10	35.8 ± 2.5	20.8
LPS + Ligucyperonol	25	22.1 ± 1.9**	51.1
LPS + Ligucyperonol	50	10.5 ± 1.1	76.8
Dexamethasone (Positive Control)	10	8.2 ± 0.9	81.9
Data are presented as mean ± SD (n=3). *p<0.05, **p<0.01, **p<0.001 vs. LPS-treated group.

Table 2: Effect of Ligucyperonol on Pro-inflammatory Cytokine Production in LPS-Stimulated RAW 264.7 Cells

Treatment	Concentration (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Control	-	50 ± 5	30 ± 4	25 ± 3
LPS (1 µg/mL)	-	2500 ± 150	1800 ± 120	950 ± 80
LPS + Ligucyperonol	10	1850 ± 110	1300 ± 90	700 ± 60
LPS + Ligucyperonol	25	1100 ± 90	850 ± 70	450 ± 40**
LPS + Ligucyperonol	50	600 ± 50	400 ± 35	250 ± 20***
Data are presented as mean ± SD (n=3). *p<0.05, **p<0.01, **p<0.001 vs. LPS-treated group.

Signaling Pathways

The anti-inflammatory effects of many natural compounds are mediated through the inhibition of the NF-κB and MAPK signaling pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a key regulator of inflammatory responses.[1][2] LPS stimulation leads to the phosphorylation and degradation of IκBα, allowing the p65/p50 heterodimer to translocate to the nucleus and induce the transcription of pro-inflammatory genes.[1][2]

Caption: Inhibition of the NF-κB signaling pathway.

MAPK Signaling Pathway

The MAPK family, including ERK, JNK, and p38, also plays a crucial role in regulating the expression of inflammatory mediators.[3] LPS activates these kinases, which in turn can activate transcription factors like AP-1, leading to the expression of pro-inflammatory genes.[3]

Caption: Inhibition of the MAPK signaling pathway.

Conclusion

These protocols provide a comprehensive framework for the in vitro evaluation of the anti-inflammatory properties of Ligucyperonol. By quantifying its effects on key inflammatory mediators and elucidating its mechanism of action on the NF-κB and MAPK signaling pathways, researchers can effectively assess its potential as a novel anti-inflammatory therapeutic agent. Consistent and reproducible data generated through these methods are essential for the preclinical development of Ligucyperonol.

References

• 1. Z-ligustilide and anti-inflammatory prostaglandins have common biological properties in macrophages and leukocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NF-κB Signaling and Inflammation—Drug Repurposing to Treat Inflammatory Disorders? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-inflammatory activity of flavonols via inhibiting MAPK and NF-κB signaling pathways in RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Ligucyperonol as a Potential Cyclooxygenase-2 (COX-2) Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ligucyperonol, a eudesmane-type sesquiterpenoid, is a natural product with known antioxidant properties. Eudesmane sesquiterpenoids, a class of compounds found in various medicinal plants, have demonstrated a range of biological activities, including anti-inflammatory effects. This is often attributed to their ability to modulate key signaling pathways and inhibit pro-inflammatory enzymes. This application note provides a detailed protocol for investigating the potential of Ligucyperonol as an inhibitor of Cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade.

Cyclooxygenase (COX) enzymes catalyze the conversion of arachidonic acid to prostaglandins, which are critical mediators of inflammation. Two main isoforms exist: COX-1, which is constitutively expressed and involved in physiological functions, and COX-2, which is induced by inflammatory stimuli. Selective inhibition of COX-2 is a desirable therapeutic strategy for treating inflammation while minimizing the gastrointestinal side effects associated with non-selective COX inhibitors. Given the structural class of Ligucyperonol and its antioxidant activity, it is a promising candidate for evaluation as a COX-2 inhibitor.

This document outlines a comprehensive in vitro enzyme inhibition assay protocol to determine the inhibitory activity of Ligucyperonol against human recombinant COX-2.

Data Presentation

Table 1: Materials and Reagents for COX-2 Inhibition Assay

Reagent/Material	Supplier	Catalog No.	Storage
Human Recombinant COX-2	Cayman Chemical	60122	-80°C
Arachidonic Acid (Substrate)	Sigma-Aldrich	A3611	-20°C
Ligucyperonol	MedChemExpress	HY-N3384	-20°C
Celecoxib (Positive Control)	Tocris Bioscience	1777	Room Temp.
COX Assay Buffer (10X)	Abcam	ab287858	4°C
Dimethyl Sulfoxide (DMSO)	Thermo Fisher	D12345	Room Temp.
96-well Microplate, Clear	Corning	3590	Room Temp.
Microplate Reader	(Specify Model)	-	-

Table 2: Preparation of Stock and Working Solutions

Solution	Preparation	Final Concentration
COX Assay Buffer (1X)	Dilute 10X stock with ddH₂O.	1X
Ligucyperonol Stock	Dissolve in DMSO.	10 mM
Ligucyperonol Working Solutions	Serial dilute stock in 1X Assay Buffer.	0.1 µM - 100 µM
Celecoxib Stock	Dissolve in DMSO.	1 mM
Celecoxib Working Solutions	Serial dilute stock in 1X Assay Buffer.	0.01 µM - 10 µM
COX-2 Enzyme Working Solution	Dilute stock in 1X Assay Buffer.	10 units/mL
Arachidonic Acid Working Solution	Dilute stock in 1X Assay Buffer.	100 µM

Table 3: Example IC₅₀ Data for COX-2 Inhibition

Compound	IC₅₀ (µM)
Ligucyperonol	To be determined
Celecoxib	0.05

Experimental Protocols

Protocol: In Vitro COX-2 Enzyme Inhibition Assay

This protocol is designed to measure the ability of Ligucyperonol to inhibit the activity of human recombinant COX-2. The assay is based on the detection of prostaglandin F2α (PGF2α), a product of the COX-2 reaction, using a colorimetric approach.

1. Preparation of Reagents:

• Prepare all solutions as described in Table 2 on the day of the experiment.

• Ensure all reagents are brought to room temperature before use, except for the enzyme which should be kept on ice.

2. Assay Procedure:

• In a 96-well microplate, add the following components in the specified order:

  • 10 µL of 1X COX Assay Buffer (for no-inhibitor control wells).

  • 10 µL of Ligucyperonol working solutions to the test wells (final concentrations ranging from 0.1 µM to 100 µM).

  • 10 µL of Celecoxib working solutions to the positive control wells (final concentrations ranging from 0.01 µM to 10 µM).

  • 10 µL of DMSO to the negative control wells.

• Add 10 µL of the diluted COX-2 enzyme solution to all wells except the no-enzyme control wells.

• Mix gently by tapping the plate and incubate for 15 minutes at 37°C.

• To initiate the enzymatic reaction, add 10 µL of the Arachidonic Acid working solution to all wells.

• Incubate the plate for 10 minutes at 37°C.

• Stop the reaction by adding 10 µL of a suitable stop solution (e.g., 1 M HCl).

3. Detection:

• The product of the COX-2 reaction can be measured using a commercially available Prostaglandin E2 EIA Kit, following the manufacturer's instructions. This typically involves a competitive ELISA where the amount of PGF2α produced is inversely proportional to the signal generated.

4. Data Analysis:

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the percentage of COX-2 inhibition for each concentration of Ligucyperonol and Celecoxib using the following formula:

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• Determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Visualizations

Caption: Proposed mechanism of Ligucyperonol as a COX-2 inhibitor.

Application Notes & Protocols: Investigating the Antimicrobial Properties of Ligucyperonol

Audience: Researchers, scientists, and drug development professionals.

Introduction: Ligucyperonol is a sesquiterpenoid compound (PubChem CID: 14681770) whose biological activities are not yet extensively characterized in publicly available literature.[1][][3][4][5] These application notes provide a comprehensive framework for the systematic investigation of its potential antimicrobial properties. The protocols outlined below are standard, validated methods for determining the efficacy of a novel compound against a panel of pathogenic microorganisms.

While no specific antimicrobial data for Ligucyperonol is currently published, we will use data from a related sesquiterpenoid, α-Cyperone, isolated from Cyperus rotundus, as an illustrative example for data presentation.[6][7] α-Cyperone has demonstrated notable antifungal activity, making it a relevant structural and functional analog for designing these hypothetical studies.[6][8]

Data Presentation

Quantitative data from antimicrobial susceptibility testing should be organized systematically to allow for clear interpretation and comparison. The following tables serve as templates for presenting results obtained from the experimental protocols described herein. The data presented are for the analogous compound α-Cyperone and are for illustrative purposes only.

Table 1: Minimum Inhibitory Concentration (MIC) of α-Cyperone against Fungal Pathogens This table summarizes the lowest concentration of the compound that completely inhibits the visible growth of a microorganism.

Fungal Species	MIC (µg/mL)	Reference Antifungal	MIC (µg/mL)
Candida krusei	125	Fluconazole	31.3
Candida auris	125	-	-
Cryptococcus neoformans	62.5	-	-
(Data adapted from studies on α-Cyperone for illustrative purposes)[9]

Table 2: Minimum Fungicidal Concentration (MFC) of α-Cyperone The MFC is the lowest concentration of an antimicrobial agent that results in a 99.9% reduction in the initial microbial population.

Fungal Species	MIC (µg/mL)	MFC (µg/mL)	MFC/MIC Ratio	Interpretation
Candida krusei	125	250	2	Fungicidal
Candida auris	125	>250	>2	Fungistatic at tested conc.
Cryptococcus neoformans	62.5	125	2	Fungicidal
(Hypothetical data based on typical experimental outcomes for fungicidal/fungistatic classification)

Table 3: Synergistic Activity of α-Cyperone with Fluconazole against C. krusei A checkerboard assay can determine if the compound enhances the efficacy of existing drugs. The Fractional Inhibitory Concentration Index (FICI) is calculated to quantify synergy.

Compound	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	FICI	Interpretation
α-Cyperone	250	31.25	0.31	Synergy
Fluconazole	31.3	1.95
(FICI ≤ 0.5 indicates synergy. Data adapted from studies on α-Cyperone)[6]

Experimental Protocols

The following are detailed protocols for key experiments to assess the antimicrobial properties of Ligucyperonol.

Protocol 1: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

Principle: This quantitative method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in a liquid medium. A two-fold serial dilution of the test compound is prepared in a 96-well microtiter plate and inoculated with a standardized microbial suspension.

Materials:

• Ligucyperonol (stock solution of known concentration, dissolved in a suitable solvent like DMSO)

• 96-well sterile microtiter plates

• Standard microbial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922, Candida albicans ATCC 90028)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 medium for fungi

• Sterile saline (0.85%) or Phosphate-Buffered Saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator (35-37°C)

• Positive control antibiotic/antifungal (e.g., Gentamicin, Fluconazole)

• Negative (growth) and solvent controls

Procedure:

• Inoculum Preparation:

  • From a fresh culture (18-24 hours), select 3-5 isolated colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria).

  • Dilute this suspension in the appropriate broth (CAMHB or RPMI) to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Plate Preparation:

  • Add 100 µL of sterile broth to all wells of a 96-well plate.

  • Add 100 µL of the Ligucyperonol stock solution to the first well of a row (column 1) and mix, creating an initial 1:2 dilution.

  • Perform a two-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing, and continuing this process across the plate to column 10. Discard 100 µL from column 10.

  • Column 11 will serve as the growth control (broth and inoculum only).

  • Column 12 will serve as the sterility control (broth only). A solvent control (broth, inoculum, and the highest concentration of the solvent used) should also be included.

• Inoculation:

  • Add 100 µL of the standardized inoculum to each well from columns 1 through 11. The final volume in each well will be 200 µL.

• Incubation:

  • Seal the plate and incubate at 37°C for 18-24 hours for bacteria or 24-48 hours for fungi.

• Interpretation:

  • The MIC is the lowest concentration of Ligucyperonol at which there is no visible growth (turbidity) as observed by the naked eye. A colorimetric indicator like Resazurin may also be used for easier determination.[10]

Workflow for MIC Determination via Broth Microdilution

Protocol 2: Agar Disk Diffusion Assay

Principle: This qualitative or semi-quantitative method assesses the antimicrobial activity of a compound by measuring the zone of growth inhibition around a disk impregnated with the test substance. The diameter of the zone is proportional to the susceptibility of the microorganism.

Materials:

• Ligucyperonol solution

• Sterile filter paper disks (6 mm diameter)

• Mueller-Hinton Agar (MHA) plates

• Standard microbial strains and 0.5 McFarland standard

• Sterile swabs

• Forceps

• Incubator (35-37°C)

Procedure:

• Inoculum Preparation: Prepare a standardized microbial suspension equivalent to a 0.5 McFarland standard as described in Protocol 1.

• Plate Inoculation:

  • Dip a sterile swab into the standardized inoculum and rotate it against the side of the tube to remove excess liquid.

  • Streak the swab evenly over the entire surface of an MHA plate in three different directions to ensure uniform growth.

• Disk Application:

  • Aseptically apply sterile paper disks impregnated with a known concentration of Ligucyperonol onto the surface of the inoculated agar plate using sterile forceps.

  • Gently press the disks to ensure complete contact with the agar.

  • Place a positive control antibiotic disk and a negative control (solvent-only) disk on the same plate.

• Incubation:

  • Invert the plates and incubate at 37°C for 18-24 hours.

• Interpretation:

  • Measure the diameter of the zone of complete growth inhibition around each disk in millimeters (mm).

References

• 1. Ligucyperonol | C15H22O2 | CID 14681770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ligucyperonol | CAS#:105108-20-1 | Chemsrc [chemsrc.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Ligucyperonol | CymitQuimica [cymitquimica.com]
• 6. mdpi.com [mdpi.com]
• 7. Cyperus spp.: A Review on Phytochemical Composition, Biological Activity, and Health-Promoting Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Total Synthesis of Ligucyperonol and its Analogs: A Detailed Guide for Researchers

For researchers, scientists, and professionals in drug development, this document provides a comprehensive overview of the total synthesis strategies for the bioactive sesquiterpenoid Ligucyperonol and its analogs. This guide includes detailed application notes, experimental protocols, and quantitative data to facilitate the synthesis of these complex natural products.

Ligucyperonol, an eremophilane-type sesquiterpenoid, has garnered significant interest in the scientific community due to its potential therapeutic properties. Its complex, stereochemically rich structure presents a considerable challenge for synthetic chemists. This document outlines key synthetic strategies, focusing on the construction of the core bicyclic system and the introduction of key functional groups.

Strategic Approaches to the Eremophilane Core

The central challenge in the synthesis of Ligucyperonol and its analogs lies in the stereocontrolled construction of the cis-decalin core. A prominent and effective strategy for achieving this is the Robinson annulation , a classic and powerful ring-forming reaction. This method involves the Michael addition of a ketone enolate to an α,β-unsaturated ketone, followed by an intramolecular aldol condensation to form a six-membered ring.

A convergent and widely applicable strategy for the synthesis of the eremophilane skeleton, as demonstrated in the synthesis of related natural products, involves a double Michael addition followed by a Robinson annulation . This approach allows for the efficient assembly of the bicyclic core from relatively simple starting materials.

Key Precursor: (+)-α-Cyperone

A critical intermediate in the synthesis of Ligucyperonol is the structurally related sesquiterpenoid, (+)-α-cyperone. The total synthesis of (+)-α-cyperone provides a blueprint for accessing the core structure of Ligucyperonol. The final step in the synthesis of Ligucyperonol can be envisioned as a stereoselective hydroxylation of (+)-α-cyperone at the C4 position.

Visualizing the Synthetic Pathways

To illustrate the logical flow of the synthetic strategies, the following diagrams outline the key transformations.

Caption: General retrosynthetic strategy for Ligucyperonol.

Caption: Workflow of the Robinson Annulation reaction.

Quantitative Data Summary

The following table summarizes typical yields for key steps in the synthesis of eremophilane-type sesquiterpenoids based on published literature. Actual yields may vary depending on specific substrates and reaction conditions.

Step	Reaction Type	Typical Yield (%)
Bicyclic Core Formation	Robinson Annulation	60-85%
Side Chain Installation	Suzuki Coupling	70-90%
Functional Group Conversion	Oxidation/Reduction/Protection	80-95%

Experimental Protocols

The following are detailed methodologies for the key experiments in the synthesis of Ligucyperonol's core structure.

Protocol 1: Synthesis of the Eremophilane Core via Robinson Annulation

This protocol is adapted from the general procedure for the synthesis of eremophilane-type sesquiterpenoids.

Materials:

• A suitable cyclohexanone derivative (1.0 eq)

• Methyl vinyl ketone (1.2 eq)

• Potassium hydroxide (or other suitable base) (0.1 eq)

• Ethanol (anhydrous)

• Toluene (anhydrous)

• Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a solution of the cyclohexanone derivative in anhydrous ethanol under an inert atmosphere, add a catalytic amount of potassium hydroxide.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add methyl vinyl ketone to the reaction mixture with vigorous stirring.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, neutralize the reaction with a mild acid (e.g., dilute HCl).

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The resulting crude 1,5-diketone intermediate is then dissolved in anhydrous toluene.

• Add a catalytic amount of a stronger base (e.g., sodium ethoxide) and heat the mixture to reflux with a Dean-Stark apparatus to remove water.

• Continue to heat at reflux for 4-8 hours until the intramolecular aldol condensation and dehydration are complete (monitored by TLC).

• Cool the reaction to room temperature, wash with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the resulting crude product (the α,β-unsaturated ketone, a precursor to (+)-α-cyperone) by flash column chromatography on silica gel.

Protocol 2: Stereoselective Hydroxylation of (+)-α-Cyperone to Ligucyperonol

This protocol describes a potential method for the final hydroxylation step. The specific reagents and conditions may require optimization for stereoselectivity.

Materials:

• (+)-α-Cyperone (1.0 eq)

• A suitable oxidizing agent for allylic hydroxylation (e.g., selenium dioxide, or a multi-step epoxidation/reduction sequence)

• Appropriate solvents (e.g., dichloromethane, tetrahydrofuran)

• Standard glassware for organic synthesis

• Inert atmosphere setup

Procedure (Example using SeO₂):

• Dissolve (+)-α-cyperone in a suitable solvent such as dioxane or ethanol.

• Add a stoichiometric amount of selenium dioxide.

• Heat the reaction mixture to reflux for a specified period, monitoring by TLC.

• After the reaction is complete, cool the mixture and filter to remove selenium metal.

• Concentrate the filtrate and dissolve the residue in an organic solvent.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography to isolate Ligucyperonol, paying close attention to the separation of potential stereoisomers.

Note: The stereochemical outcome of this hydroxylation is critical and may require significant experimental optimization. Alternative methods, such as diastereoselective epoxidation followed by regioselective ring-opening, might provide better control.

These protocols provide a foundational framework for the total synthesis of Ligucyperonol. Researchers should consult the primary literature for more specific details and adapt these procedures as necessary for their specific analogs and synthetic goals. Careful monitoring and characterization at each step are essential for a successful synthesis.

Application Notes & Protocols for the Quantification of Ligucyperonol

Introduction

Ligucyperonol, a sesquiterpenoid with the chemical formula C₁₅H₂₂O₂, is a natural product of interest for its potential pharmacological activities. The development of robust and validated analytical methods for the accurate quantification of Ligucyperonol is crucial for research and development, quality control, and pharmacokinetic studies. These application notes provide detailed protocols for the quantification of Ligucyperonol in various matrices using High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary

The following tables summarize the proposed performance characteristics for the analytical methods. These values are based on typical performance for the analysis of structurally similar sesquiterpenoids and should be validated for Ligucyperonol in the user's laboratory.[1][2][3]

Table 1: HPLC-DAD Method - Proposed Performance Characteristics

Parameter	Proposed Value
Linearity (r²)	> 0.999
Range	1 - 500 µg/mL
Limit of Detection (LOD)	~0.2 µg/mL
Limit of Quantification (LOQ)	~0.7 µg/mL
Accuracy (% Recovery)	95 - 105%
Precision (% RSD)	< 2%

Table 2: LC-MS/MS Method - Proposed Performance Characteristics

Parameter	Proposed Value
Linearity (r²)	> 0.999
Range	0.1 - 1000 ng/mL
Limit of Detection (LOD)	~0.03 ng/mL
Limit of Quantification (LOQ)	~0.1 ng/mL
Accuracy (% Recovery)	98 - 102%
Precision (% RSD)	< 5%

Experimental Protocols

2.1. Sample Preparation: Extraction from Plant Material

This protocol is a general guideline for the extraction of Ligucyperonol from a plant matrix.

• Grinding: Grind the dried plant material to a fine powder (e.g., 40 mesh).

• Extraction Solvent: Use methanol or ethanol as the extraction solvent.

• Extraction Procedure:

  • Accurately weigh 1.0 g of the powdered plant material into a centrifuge tube.

  • Add 10 mL of the extraction solvent.

  • Vortex for 1 minute.

  • Sonciate for 30 minutes in a water bath at room temperature.

  • Centrifuge at 4000 rpm for 15 minutes.

  • Collect the supernatant.

  • Repeat the extraction process on the residue two more times.

  • Combine the supernatants.

• Filtration: Filter the combined supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

2.2. HPLC-DAD Quantification Protocol

This method is suitable for the quantification of Ligucyperonol at higher concentrations.

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and diode-array detector.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient Program:

    • 0-5 min: 30% B

    • 5-25 min: 30% to 80% B

    • 25-30 min: 80% B

    • 30-31 min: 80% to 30% B

    • 31-35 min: 30% B

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 210 nm.

2.3. LC-MS/MS Quantification Protocol

This highly sensitive and selective method is ideal for quantifying trace levels of Ligucyperonol, particularly in biological matrices.

• Instrumentation: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient Program:

    • 0-1 min: 10% B

    • 1-5 min: 10% to 90% B

    • 5-7 min: 90% B

    • 7-7.1 min: 90% to 10% B

    • 7.1-9 min: 10% B

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions: To be determined by infusing a standard solution of Ligucyperonol. A hypothetical transition would be based on the protonated molecule [M+H]⁺ and a characteristic fragment ion.

  • Source Parameters: Optimize source parameters (e.g., capillary voltage, source temperature, gas flows) for maximum signal intensity of Ligucyperonol.

Visualizations

Experimental Workflow for Ligucyperonol Quantification

Workflow for Ligucyperonol analysis.

Proposed Signaling Pathway for Ligucyperonol's Anti-Inflammatory Activity

Sesquiterpenoids have been reported to exhibit anti-inflammatory effects by modulating key signaling pathways such as the NF-κB pathway.[4] This diagram illustrates a plausible mechanism for Ligucyperonol's action.

Ligucyperonol's potential NF-κB inhibition.

References

• 1. Identification and quantification of seven sesquiterpene lactones in Inula britannica by HPLC-DAD-MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Validation of analytical procedures using HPLC-ELSD to determine six sesquiterpene lactones in Eremanthus species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Ligucyperonol Extraction from Microsphaeropsis arundinis

Welcome to the technical support center for the optimization of Ligucyperonol extraction from the fungus Microsphaeropsis arundinis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on experimental design, troubleshooting common issues, and maximizing the yield of this valuable secondary metabolite.

Frequently Asked Questions (FAQs)

Q1: What are the key stages in optimizing Ligucyperonol yield?

A1: The optimization process can be broken down into three key stages:

• Cultivation Optimization: Fine-tuning the growth conditions of Microsphaeropsis arundinis to maximize the biosynthesis of Ligucyperonol.

• Extraction Optimization: Systematically testing and selecting the most efficient methods to isolate Ligucyperonol from the fungal biomass and culture medium.

• Quantification and Analysis: Employing reliable analytical techniques to accurately measure the yield of Ligucyperonol and guide the optimization process.

Q2: What type of culture medium is recommended for Microsphaeropsis arundinis?

A2: While specific media for maximizing Ligucyperonol production are not defined, Microsphaeropsis arundinis has been successfully cultivated on standard mycological media. Potato Dextrose Agar (PDA) and Sabouraud Dextrose Agar (SDA) are suitable for initial cultivation. For secondary metabolite production, exploring variations in carbon and nitrogen sources is recommended.

Q3: Which solvents are most effective for extracting fungal secondary metabolites like Ligucyperonol?

A3: The choice of solvent is critical and depends on the polarity of the target compound. For fungal secondary metabolites, solvents such as ethyl acetate, methanol, and chloroform are commonly used.[1] A sequential extraction with solvents of increasing polarity can also be effective. It is recommended to start with a moderately polar solvent like ethyl acetate.

Q4: How can I accurately quantify the yield of Ligucyperonol?

A4: High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV-Vis or Mass Spectrometry) is the standard method for quantifying fungal secondary metabolites.[2][3][4][5][6] Development of a validated HPLC method using a purified Ligucyperonol standard is essential for accurate quantification.

Troubleshooting Guide

Problem	Possible Causes	Recommended Solutions
Low or no detectable Ligucyperonol production	- Inappropriate culture conditions (media, temperature, pH).- Fungal strain has lost the ability to produce the metabolite.- Incorrect growth phase at the time of harvest.	- Systematically vary culture parameters using the OSMAC (One Strain Many Compounds) approach.- Re-isolate the fungal strain from a stock culture.- Perform a time-course study to determine the optimal harvest time.
Poor extraction efficiency	- Incorrect solvent choice.- Incomplete cell lysis.- Insufficient extraction time or agitation.	- Test a range of solvents with varying polarities.- Employ physical disruption methods (e.g., sonication, grinding with liquid nitrogen) prior to solvent extraction.- Optimize extraction time and agitation speed.
Inconsistent yields between batches	- Variability in inoculum size or age.- Minor variations in media preparation or culture conditions.- Inconsistent extraction procedure.	- Standardize the inoculum preparation and concentration.- Maintain strict quality control on all reagents and culture parameters.- Document and adhere to a standardized extraction protocol.
Co-extraction of interfering compounds	- Solvent is too non-polar or too polar.- Lack of a clean-up step.	- Use a solvent with intermediate polarity.- Implement a solid-phase extraction (SPE) clean-up step after initial extraction to remove interfering substances.

Experimental Protocols

General Protocol for Cultivation and Extraction Optimization

This protocol outlines a systematic approach to optimizing Ligucyperonol yield.

1. Cultivation of Microsphaeropsis arundinis

• Inoculum Preparation: Grow M. arundinis on Potato Dextrose Agar (PDA) plates at 25-28°C for 7-10 days. Prepare a spore suspension or use agar plugs for inoculation.

• Liquid Culture: Inoculate a suitable liquid medium (e.g., Potato Dextrose Broth - PDB) with the prepared inoculum.

• Incubation: Incubate the liquid cultures at 25-28°C with shaking (e.g., 150 rpm) for 14-21 days.

2. Optimization of Culture Conditions (OSMAC Approach)

Systematically vary the following parameters to identify conditions that maximize Ligucyperonol production:

• Media Composition: Test different carbon sources (e.g., glucose, sucrose, maltose) and nitrogen sources (e.g., peptone, yeast extract, ammonium sulfate).

• pH: Adjust the initial pH of the culture medium (e.g., in the range of 5.0 to 8.0).

• Temperature: Evaluate a range of incubation temperatures (e.g., 20°C, 25°C, 30°C).

• Aeration: Vary the shaking speed or use baffled flasks to alter aeration.

3. Extraction of Ligucyperonol

• Harvesting: Separate the fungal mycelium from the culture broth by filtration.

• Mycelial Extraction:

  • Lyophilize (freeze-dry) the mycelium.

  • Grind the dried mycelium to a fine powder.

  • Perform solid-liquid extraction with a suitable solvent (e.g., ethyl acetate) using sonication or shaking for a defined period.

  • Filter the extract and evaporate the solvent under reduced pressure.

• Broth Extraction:

  • Perform liquid-liquid extraction of the culture broth with an equal volume of an immiscible solvent (e.g., ethyl acetate).

  • Separate the organic layer and evaporate the solvent.

4. Quantification by HPLC

• Develop an HPLC method to separate and quantify Ligucyperonol. A C18 column with a gradient elution of water and acetonitrile (both with 0.1% formic acid) is a common starting point for analyzing fungal secondary metabolites.

• Use a purified Ligucyperonol standard to create a calibration curve for accurate quantification.

Data Presentation

Table 1: Parameters for Optimization of Ligucyperonol Production

Parameter	Variables to Test	Typical Range	Metric for Evaluation
Culture Medium	Carbon Source, Nitrogen Source, C:N Ratio	Glucose, Sucrose (10-40 g/L); Peptone, Yeast Extract (1-10 g/L)	Ligucyperonol Yield (mg/L)
pH	Initial pH of the medium	5.0 - 8.0	Ligucyperonol Yield (mg/L)
Temperature	Incubation Temperature	20 - 30°C	Ligucyperonol Yield (mg/L)
Aeration	Shaking Speed	120 - 200 rpm	Ligucyperonol Yield (mg/L)
Extraction Solvent	Solvent Polarity	Hexane, Chloroform, Ethyl Acetate, Methanol	Ligucyperonol Yield (mg/g biomass)
Extraction Time	Duration of extraction	1 - 24 hours	Ligucyperonol Yield (mg/g biomass)

Visualizations

Caption: Workflow for optimizing Ligucyperonol extraction.

Caption: Troubleshooting logic for low Ligucyperonol yield.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Rapid Method To Estimate the Presence of Secondary Metabolites in Microbial Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. Analytical Methods for Secondary Metabolite Detection | Springer Nature Experiments [experiments.springernature.com]
• 6. researchgate.net [researchgate.net]

Improving the resolution of Ligucyperonol in reverse-phase HPLC.

Welcome to the technical support center for the reverse-phase high-performance liquid chromatography (RP-HPLC) analysis of Ligucyperonol. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges and improve the resolution of Ligucyperonol in their chromatographic separations.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of Ligucyperonol that influence its separation in RP-HPLC?

A1: Ligucyperonol is a sesquiterpenoid with the molecular formula C15H22O2 and a molecular weight of 234.33 g/mol .[1][2][3] Its calculated LogP value of 2.74 indicates that it is a moderately hydrophobic compound.[2] In reverse-phase HPLC, where the stationary phase is nonpolar and the mobile phase is polar, Ligucyperonol's hydrophobicity will be the primary driver of its retention.[4][5] More hydrophobic molecules interact more strongly with the stationary phase, leading to longer retention times.[5]

Q2: What is a good starting point for an RP-HPLC method for Ligucyperonol analysis?

A2: Based on methods developed for similar sesquiterpenoids, a good starting point for Ligucyperonol analysis would be a C18 column with a gradient elution using a mixture of water and an organic solvent like acetonitrile or methanol.[3] A typical starting gradient could be from 50% to 100% organic solvent over 20-30 minutes. The detection wavelength can be set around 210 nm, as many terpenoids exhibit UV absorbance in this region.

Q3: My Ligucyperonol peak is showing significant tailing. What are the common causes and solutions?

A3: Peak tailing for a compound like Ligucyperonol in RP-HPLC can be caused by several factors:

• Secondary Interactions: Unwanted interactions between the analyte and active sites on the stationary phase, such as residual silanol groups, can cause tailing.

• Column Overload: Injecting too much sample can lead to peak distortion.

• Inappropriate Mobile Phase pH: If the mobile phase pH is not optimal, it can affect the ionization state of the analyte and lead to tailing.

• Column Contamination: Buildup of contaminants on the column can interfere with the separation.

To address peak tailing, consider the following solutions:

• Use an End-capped Column: Modern, high-purity silica-based C18 columns with end-capping minimize silanol interactions.

• Optimize Mobile Phase pH: Adjusting the pH of the aqueous portion of the mobile phase with a buffer can improve peak shape. For neutral compounds like Ligucyperonol, a pH between 3 and 7 is generally suitable.

• Reduce Injection Volume/Concentration: Try injecting a smaller volume or a more dilute sample.

• Clean the Column: Flush the column with a strong solvent to remove any contaminants.

Q4: I am observing poor resolution between Ligucyperonol and an impurity. How can I improve the separation?

A4: Improving resolution requires manipulating the three key factors of separation: efficiency (N), selectivity (α), and retention factor (k).[6][7] Here are some strategies:

• Optimize the Mobile Phase:

  • Change the Organic Solvent: Switching from acetonitrile to methanol, or vice versa, can alter the selectivity of the separation.[8]

  • Adjust the Gradient: A shallower gradient (slower increase in organic solvent concentration) can improve the separation of closely eluting peaks.

• Modify Column Parameters:

  • Use a Longer Column: A longer column increases the number of theoretical plates (N), leading to better resolution.[6][7]

  • Use a Column with Smaller Particles: Smaller particle sizes also increase column efficiency.[6][7]

• Adjust the Temperature: Increasing the column temperature can sometimes improve resolution by reducing mobile phase viscosity and improving mass transfer, although it may also decrease retention time.[6]

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the RP-HPLC analysis of Ligucyperonol.

Problem 1: Poor Peak Resolution

Symptom	Possible Cause	Suggested Solution
Peaks are co-eluting or have very little separation (Rs < 1.5).	Inadequate selectivity (α).	1. Change the organic modifier: If using acetonitrile, switch to methanol, or try a ternary mixture (e.g., water/acetonitrile/methanol).2. Modify the mobile phase pH: Although Ligucyperonol is neutral, a small change in pH can sometimes affect the separation from impurities.3. Change the stationary phase: If a C18 column is not providing adequate selectivity, consider a phenyl-hexyl or a polar-embedded phase column.
Insufficient column efficiency (N).	1. Decrease the particle size of the column packing: Move from a 5 µm column to a 3 µm or sub-2 µm column.2. Increase the column length: Use a longer column (e.g., 250 mm instead of 150 mm).3. Optimize the flow rate: A lower flow rate can sometimes improve efficiency, but will increase run time.
Inappropriate retention factor (k).	1. Decrease the percentage of organic solvent in the initial mobile phase to increase retention and potentially improve separation of early-eluting peaks.

Problem 2: Poor Peak Shape

Symptom	Possible Cause	Suggested Solution
Peak Tailing (Asymmetry factor > 1.2)	Secondary interactions with the stationary phase (silanol groups).	1. Use a high-purity, end-capped C18 column. 2. Add a small amount of a competing base (e.g., triethylamine) to the mobile phase if basic impurities are suspected to be interacting with silanols.
Column overload.	1. Reduce the injection volume. 2. Dilute the sample.
Mismatch between injection solvent and mobile phase.	1. Dissolve the sample in the initial mobile phase. If a stronger solvent is required for solubility, inject the smallest possible volume.
Peak Fronting (Asymmetry factor < 0.8)	Sample solvent is too strong.	1. Dissolve the sample in a solvent that is weaker than or equal in strength to the initial mobile phase.
Column collapse (rare with modern columns).	1. Ensure the mobile phase pH is within the column's recommended range (typically pH 2-8 for silica-based columns).
Split Peaks	Clogged inlet frit or void at the column head.	1. Reverse flush the column (disconnect from the detector first). 2. Replace the column inlet frit. 3. If the problem persists, the column may need to be replaced.
Sample solvent effect.	1. Ensure the sample is fully dissolved and the injection solvent is compatible with the mobile phase.

Experimental Protocols

Protocol 1: General RP-HPLC Method for Ligucyperonol

This protocol provides a starting point for the analysis of Ligucyperonol. Optimization will likely be required.

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: HPLC-grade water

• Mobile Phase B: HPLC-grade acetonitrile

• Gradient:

  • 0-5 min: 50% B

  • 5-25 min: 50% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in a 50:50 mixture of water and acetonitrile.

Protocol 2: Troubleshooting Poor Resolution by Modifying the Mobile Phase

• Prepare Mobile Phases:

  • Mobile Phase A: HPLC-grade water

  • Mobile Phase B1: HPLC-grade acetonitrile

  • Mobile Phase B2: HPLC-grade methanol

• Initial Run: Perform the analysis using the general method with acetonitrile as the organic modifier (Mobile Phase B1).

• Change Organic Modifier: Replace acetonitrile with methanol (Mobile Phase B2) and repeat the analysis. Compare the chromatograms for changes in selectivity and resolution.

• Ternary Mixture: If necessary, prepare a mobile phase B that is a mixture of acetonitrile and methanol (e.g., 50:50) and repeat the analysis.

• Adjust Gradient Slope: If co-elution is still an issue, modify the gradient to be shallower. For example, extend the gradient time from 20 minutes to 40 minutes for the same change in organic solvent concentration.

Visualizations

Caption: A workflow for troubleshooting poor resolution and peak shape in the HPLC analysis of Ligucyperonol.

Caption: Logical relationships for optimizing the mobile phase to improve Ligucyperonol separation.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. biocompare.com [biocompare.com]
• 3. How to Obtain Good Peak Shapes | Technical Information | GL Sciences [glsciences.com]
• 4. jneonatalsurg.com [jneonatalsurg.com]
• 5. archives.ijper.org [archives.ijper.org]
• 6. phenomenex.blog [phenomenex.blog]
• 7. bvchroma.com [bvchroma.com]
• 8. mastelf.com [mastelf.com]

Overcoming solubility issues of Ligucyperonol in aqueous buffers.

Technical Support Center: Ligucyperonol Solubility

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with Ligucyperonol in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is Ligucyperonol and what are its basic chemical properties?

Ligucyperonol is a natural sesquiterpenoid compound.[] Its chemical and physical properties indicate a hydrophobic nature, which is the primary reason for its low solubility in aqueous solutions.[2][3]

Table 1: Chemical and Physical Properties of Ligucyperonol

Property	Value	Source
Molecular Formula	C₁₅H₂₂O₂	[2]
Molecular Weight	234.33 g/mol	[2]
LogP	2.74	[3]
Appearance	Solid / Powder	[]
Melting Point	123.5-124.5 °C	[3]

LogP is a measure of lipophilicity. A value greater than 2 suggests poor aqueous solubility.

Q2: Why does my Ligucyperonol precipitate when I add it to my aqueous buffer or cell culture medium?

Ligucyperonol is a hydrophobic molecule, meaning it does not dissolve well in water-based solutions like buffers and media.[4] When a concentrated stock solution of Ligucyperonol (typically in an organic solvent like DMSO) is added to an aqueous solution, the abrupt change in solvent polarity causes the compound to come out of solution and form a solid precipitate.

Q3: What are the recommended solvents for making a stock solution of Ligucyperonol?

For creating a high-concentration stock solution, organic solvents are necessary. The most commonly used solvents for hydrophobic compounds in biological research are Dimethyl Sulfoxide (DMSO) and Ethanol. Ligucyperonol is readily soluble in these solvents.

Q4: What is the maximum concentration of co-solvents like DMSO or ethanol that can be used in cell-based assays?

The concentration of organic co-solvents must be kept low in final working solutions to avoid cellular toxicity.

• DMSO: For most cell lines, the final concentration should be kept below 0.5%. For sensitive or primary cells, it is advisable to keep it at or below 0.1%.

• Ethanol: Similar to DMSO, the final concentration of ethanol should generally be kept below 0.5%.

It is crucial to always include a vehicle control (media with the same final concentration of the solvent) in your experiments to account for any effects of the solvent itself.

Troubleshooting Guide

Problem 1: My Ligucyperonol powder will not dissolve in my aqueous buffer.

• Cause: Direct dissolution of hydrophobic compounds like Ligucyperonol in aqueous solutions is generally not feasible.

• Solution: You must first prepare a concentrated stock solution in an appropriate organic solvent (e.g., 100% DMSO or ethanol) before diluting it into your aqueous buffer.

Problem 2: When I dilute my DMSO stock solution into my cell culture medium, the solution becomes cloudy or a precipitate forms.

• Cause: This indicates that the solubility limit of Ligucyperonol in the final aqueous solution has been exceeded. The organic solvent concentration may not be high enough to keep the compound dissolved.

• Troubleshooting Steps:

  • Reduce the Final Concentration: The simplest solution is to lower the final working concentration of Ligucyperonol in your experiment.

  • Use a Serial Dilution Approach: Instead of a single large dilution, perform a stepwise (serial) dilution. First, dilute the DMSO stock into a small volume of buffer or media, then add this intermediate solution to the final volume. This gradual change in solvent polarity can sometimes prevent precipitation.

  • Increase Mixing: When adding the stock solution, vortex or pipette the solution vigorously to promote rapid dispersion and prevent localized high concentrations that can trigger precipitation.

  • Consider Solubility Enhancers: If the required concentration is still not achievable, you may need to use solubility-enhancing excipients. See the protocols below for using surfactants or cyclodextrins.

Table 2: Comparison of Solubilization Strategies

Method	Advantages	Disadvantages	Best For
Co-solvents (DMSO, Ethanol)	Simple to prepare; widely used.	Potential for cytotoxicity at higher concentrations; may precipitate upon dilution.	Standard in vitro assays where low final solvent concentration is tolerable.
Surfactants (e.g., Tween® 80, Polysorbate 20)	Can significantly increase apparent solubility; forms micelles.	Can interfere with some biological assays; potential for cell toxicity.	Formulations where co-solvents alone are insufficient.
Cyclodextrins (e.g., HP-β-CD)	Low cytotoxicity; forms inclusion complexes to increase solubility.	May alter the effective concentration of the compound available to cells.	In vitro and in vivo applications requiring higher compound concentrations with minimal solvent toxicity.

Experimental Protocols

Protocol 1: Preparation of a Ligucyperonol Stock Solution in DMSO

• Weighing: Accurately weigh the desired amount of Ligucyperonol powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the calculated volume of 100% sterile-filtered DMSO to achieve the desired stock concentration (e.g., 10-50 mM).

• Dissolution: Vortex the tube vigorously for 1-2 minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Protocol 2: Preparing a Working Solution in Aqueous Buffer/Medium

This protocol details the critical step of diluting the organic stock into the final aqueous solution.

Caption: Workflow for Diluting Ligucyperonol Stock Solution.

Potential Signaling Pathways

While the precise molecular targets of Ligucyperonol are not fully elucidated, its anti-inflammatory and antioxidant activities suggest potential modulation of key cellular signaling pathways involved in inflammation.[5] Sesquiterpenoids and other natural compounds with similar activities often target the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) and MAPK (Mitogen-Activated Protein Kinase) pathways.[6]

These pathways are critical regulators of the inflammatory response. External stimuli, such as lipopolysaccharide (LPS), activate cascades that lead to the production of pro-inflammatory mediators like TNF-α, IL-6, and iNOS. Ligucyperonol may exert its anti-inflammatory effects by inhibiting one or more steps in these pathways.

Caption: Potential Inhibition of NF-κB and MAPK Pathways by Ligucyperonol.

References

• 2. Ligucyperonol | C15H22O2 | CID 14681770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ligucyperonol | CAS#:105108-20-1 | Chemsrc [chemsrc.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Mechanism of ligusticum cycloprolactam against neuroinflammation based on network pharmacology and experimental verification - PubMed [pubmed.ncbi.nlm.nih.gov]

Ligucyperonol stability studies under different storage conditions.

Disclaimer: Publicly available stability data for Ligucyperonol is limited. This guide is based on general principles of pharmaceutical stability testing for sesquiterpenoids and related compounds. Researchers should perform their own validation studies to establish the stability profile of Ligucyperonol under their specific experimental conditions.

Troubleshooting Guide

This guide addresses potential issues researchers may encounter when performing stability studies on Ligucyperonol.

Issue	Potential Cause	Recommended Action
Inconsistent analytical results	- Improper sample preparation or dilution. - Instability of Ligucyperonol in the analytical solvent. - Fluctuation in instrument performance.	- Ensure accurate and consistent sample handling. - Evaluate the short-term stability of Ligucyperonol in the chosen solvent. - Run system suitability tests before each analytical run.
Rapid degradation of Ligucyperonol	- High temperature or humidity. - Exposure to light. - Incompatible excipients or container closure system.	- Store samples under controlled and recommended conditions. - Conduct photostability studies to assess light sensitivity. - Perform compatibility studies with intended excipients and packaging.
Appearance of unknown peaks in chromatograms	- Degradation of Ligucyperonol. - Presence of impurities in the sample. - Contamination from the experimental setup.	- Perform forced degradation studies to identify potential degradation products. - Characterize impurities using techniques like mass spectrometry (MS). - Ensure all equipment and reagents are clean and of high purity.
Poor mass balance in stability studies	- Formation of non-chromophoric or volatile degradants. - Adsorption of Ligucyperonol or its degradants to the container surface. - Incomplete extraction from the sample matrix.	- Use a combination of analytical techniques to detect all degradation products. - Investigate potential interactions with the container material. - Optimize the extraction procedure to ensure complete recovery.

Frequently Asked Questions (FAQs)

1. What are the typical storage conditions for a sesquiterpenoid compound like Ligucyperonol?

For long-term stability testing, the recommended storage conditions are generally 25°C ± 2°C with 60% ± 5% relative humidity (RH). Accelerated stability studies are often conducted at 40°C ± 2°C with 75% ± 5% RH. However, the optimal storage conditions should be determined through formal stability studies.

2. How can I perform a forced degradation study for Ligucyperonol?

Forced degradation studies, or stress testing, are crucial for identifying potential degradation pathways.[1][2][3] These studies typically involve exposing a solution of Ligucyperonol to the following conditions:

• Acidic hydrolysis: 0.1 M HCl at room temperature and elevated temperature.

• Basic hydrolysis: 0.1 M NaOH at room temperature and elevated temperature.

• Oxidative degradation: 3-30% H₂O₂ at room temperature.

• Thermal degradation: Heating the solid or solution at a high temperature (e.g., 70°C).

• Photodegradation: Exposing the solid or solution to light according to ICH Q1B guidelines.

3. What analytical methods are suitable for quantifying Ligucyperonol and its degradation products?

High-Performance Liquid Chromatography (HPLC) is often the method of choice for the analysis of non-volatile and thermally labile sesquiterpenes.[1][4] A reversed-phase C18 column with a mobile phase consisting of a mixture of acetonitrile and water or methanol and water is a common starting point.[5][6][7] Gas Chromatography (GC) coupled with Mass Spectrometry (GC-MS) can also be used, particularly if Ligucyperonol or its degradants are volatile.[2]

4. What are the common degradation pathways for sesquiterpene lactones?

Sesquiterpene lactones can undergo various degradation reactions, including:

• Hydrolysis of ester groups, if present.

• Epimerization at chiral centers.

• Oxidation of double bonds or other susceptible functional groups.

• Polymerization reactions.

• Addition reactions , as seen in a study where ethanol added to the cyclopentenone structure of sesquiterpene lactones in an Arnica tincture.[2]

• One study on sesquiterpene lactones indicated that those with a side chain experienced the loss of this chain at a pH of 7.4 and a temperature of 37°C.[8]

Data Presentation

The following tables are illustrative examples of how to present stability data for Ligucyperonol. Actual data will need to be generated through experimentation.

Table 1: Illustrative Long-Term Stability Data for Ligucyperonol

Time Point (Months)	Storage Condition	Assay (%)	Total Degradants (%)	Appearance
0	25°C/60% RH	100.0	< 0.1	White Powder
3	25°C/60% RH	99.5	0.5	White Powder
6	25°C/60% RH	99.1	0.9	White Powder
12	25°C/60% RH	98.2	1.8	White Powder

Table 2: Illustrative Forced Degradation Data for Ligucyperonol

Stress Condition	Duration	Assay (%)	Major Degradant 1 (%)	Major Degradant 2 (%)
0.1 M HCl	24 h	85.2	10.5	3.1
0.1 M NaOH	8 h	70.1	15.8	9.7
3% H₂O₂	24 h	92.5	5.2	1.5
Heat (70°C)	48 h	95.8	2.1	1.1
Light (ICH Q1B)	10 days	98.9	0.8	0.3

Experimental Protocols

Protocol 1: Long-Term and Accelerated Stability Study

• Sample Preparation: Prepare multiple, identical samples of Ligucyperonol in the desired formulation and package them in the intended container closure system.

• Storage: Place the samples in stability chambers set to the desired long-term (e.g., 25°C/60% RH) and accelerated (e.g., 40°C/75% RH) conditions.

• Time Points: Pull samples for analysis at predetermined time points (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months for long-term; 0, 1, 2, 3, and 6 months for accelerated).

• Analysis: At each time point, analyze the samples for appearance, assay of Ligucyperonol, and levels of degradation products using a validated stability-indicating analytical method (e.g., HPLC).

Protocol 2: HPLC Method for Ligucyperonol Quantification

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: Gradient of Acetonitrile (A) and Water (B)

  • 0-15 min: 30-70% A

  • 15-20 min: 70-30% A

  • 20-25 min: 30% A

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection: UV at an appropriate wavelength (to be determined by UV-Vis scan)

• Column Temperature: 30°C

Visualizations

Caption: Experimental workflow for Ligucyperonol stability testing.

Caption: Hypothetical degradation pathways for Ligucyperonol.

References

• 1. researchgate.net [researchgate.net]
• 2. On the stability of sesquiterpene lactones in the officinal Arnica tincture of the German pharmacopoeia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nelsonlabs.com [nelsonlabs.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Analysis of sesquiterpene lactones, lignans, and flavonoids in wormwood (Artemisia absinthium L.) using high-performance liquid chromatography (HPLC)-mass spectrometry, reversed phase HPLC, and HPLC-solid phase extraction-nuclear magnetic resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification and quantification of seven sesquiterpene lactones in Inula britannica by HPLC-DAD-MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Efficiency of Eudesmane Sesquiterpenoid Synthesis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the efficiency of eudesmane sesquiterpenoid synthesis.

I. Troubleshooting Guides

This section addresses specific issues that may be encountered during the key steps of eudesmane sesquiterpenoid synthesis.

1.1. Low Yield in Michael Addition-Aldol Tandem Sequence

Potential Cause	Recommended Solution
Suboptimal Base/Catalyst	Screen a variety of bases (e.g., LHMDS, KHMDS) and catalysts (e.g., Cu-NHC complexes) to find the optimal conditions for your specific substrate.[1][2]
Poor Quality of Reagents	Ensure all reagents, especially the enone and aldehyde, are freshly purified and free of impurities. Use anhydrous solvents to prevent side reactions.
Incorrect Reaction Temperature	Optimize the reaction temperature. Michael additions are often performed at low temperatures (-78 °C) to improve stereoselectivity, while the subsequent aldol reaction may require a slightly higher temperature.
Steric Hindrance	If steric hindrance is suspected, consider using a less bulky catalyst or modifying the protecting groups on your substrates to reduce steric clash.

1.2. Poor Stereoselectivity in Alder-Ene Cyclization

Potential Cause	Recommended Solution
Incorrect Catalyst	The choice of catalyst is crucial for stereocontrol. Gold(I) catalysts, such as Au(I)-NHC complexes, have been shown to be effective in promoting stereoselective Alder-ene cyclizations to form the eudesmane core.[1]
Solvent Effects	The polarity of the solvent can influence the transition state of the cyclization. Screen a range of solvents with varying polarities (e.g., DCM, toluene, THF) to optimize stereoselectivity.
Substrate Conformation	The conformation of the acyclic precursor can dictate the stereochemical outcome. The presence of bulky protecting groups can be used to favor a specific conformation leading to the desired diastereomer.

1.3. Inefficient Late-Stage Olefin Functionalization

Potential Cause	Recommended Solution
Lack of Site-Selectivity	For molecules with multiple olefins, achieving site-selective functionalization can be challenging.[2] Consider using directing groups or catalysts that can differentiate between the electronic and steric environments of the olefins.
Suboptimal Oxidizing/Reducing Agent	The choice of reagent for epoxidation (e.g., m-CPBA, DMDO) or hydrogenation (e.g., H₂, Pd/C) should be carefully considered based on the substrate.[1][3]
Competing Reactions	Undesired side reactions, such as rearrangements or over-oxidation, can occur. Optimize reaction conditions (temperature, reaction time, stoichiometry of reagents) to minimize these competing pathways.

II. Frequently Asked Questions (FAQs)

Q1: What are the key challenges in the total synthesis of eudesmane sesquiterpenoids like (+)-cyperolone?

A1: The primary challenges include the stereocontrolled construction of the bicyclic decalin core, the introduction of multiple contiguous stereocenters, and the regioselective functionalization of the carbon skeleton.[4] A platinum-catalyzed cycloisomerization has been successfully employed to rapidly construct the bicyclic core of (+)-cyperolone from a 3-silyloxy-1,5-enyne intermediate.[4]

Q2: How can I improve the efficiency of constructing the decalin core of eudesmanes?

A2: A divergent approach using an enantioselective tandem Michael addition-Aldol sequence followed by a stereoselective Au(I)-catalyzed Alder-ene cyclization has proven effective for constructing a hydroxy-functionalized decalin scaffold bearing two orthogonally reactive olefins.[1][5] This method allows for the establishment of the eudesmane core with good stereocontrol.

Q3: What are some common protecting group strategies used in eudesmane synthesis?

A3: Protecting-group-free synthesis is an emerging strategy that can significantly improve efficiency by reducing the number of synthetic steps.[1][5][6] However, when necessary, common protecting groups for hydroxyl functions include silyl ethers (e.g., TBS, TIPS) and benzyl ethers. The choice of protecting group will depend on its stability to the reaction conditions in subsequent steps.

Q4: Are there any biosynthetic insights that can guide the synthesis of eudesmanes?

A4: Yes, understanding the biosynthesis of eudesmane sesquiterpenoids can provide valuable inspiration for synthetic strategies.[1][2] Nature employs a two-phase approach involving a cyclase phase to form the eudesmane skeleton and an oxidase phase for subsequent C-H oxidation and olefin functionalization.[2] Mimicking this late-stage functionalization can be a powerful synthetic strategy.

III. Experimental Workflow & Signaling Pathways

Below are diagrams illustrating a general experimental workflow for the synthesis of the eudesmane core and a simplified representation of a relevant signaling pathway where such molecules might be investigated.

Caption: General workflow for eudesmane sesquiterpenoid synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Total Synthesis of Vigulariol E by Hoppe [organic-chemistry.org]
• 4. Total synthesis of (+)-cyperolone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Divergent Synthesis of Eudesmane Sesquiterpenoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Divergent Synthesis of Eudesmane Sesquiterpenoids. | Semantic Scholar [semanticscholar.org]

Technical Support Center: Cell Viability Assay Interference by Ligucyperonol

Welcome to the technical support center for researchers utilizing Ligucyperonol in cell-based assays. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address potential interference with common cell viability and cytotoxicity assays. As a natural product, Ligucyperonol may possess properties that can interact with assay components, leading to inaccurate results. This guide will help you identify and mitigate these issues.

Frequently Asked Questions (FAQs)

Q1: Can Ligucyperonol interfere with tetrazolium-based cell viability assays (e.g., MTT, XTT, WST-1)?

A1: Yes, it is possible. While direct studies on Ligucyperonol are limited, many natural compounds, especially those with antioxidant properties, can chemically reduce tetrazolium salts (like MTT) into formazan, independent of cellular enzymatic activity.[1][2][3] This can result in a false positive signal, making the cells appear more viable than they actually are, and can mask true cytotoxic effects.

Q2: What is the mechanism of this interference?

A2: Tetrazolium-based assays rely on the reduction of a colored substrate by mitochondrial dehydrogenases in viable cells. Compounds with intrinsic reducing potential, such as some flavonoids and polyphenols, can directly donate electrons to the tetrazolium salt, mimicking the cellular reductive process.[3][4] This leads to an overestimation of viable cells.

Q3: How can I confirm that Ligucyperonol is interfering with my assay?

A3: The most straightforward method is to perform a cell-free control experiment. In this setup, you run the assay in your standard cell culture medium, including all components except for the cells. Add Ligucyperonol at the same concentrations used in your cellular experiments and measure the signal. If you observe a dose-dependent increase in the signal in the absence of cells, it confirms direct chemical interference.[4][5]

Q4: Are there specific cell viability assays that are less prone to interference by compounds like Ligucyperonol?

A4: Yes, several alternative assays are not based on redox reactions and are therefore less susceptible to interference from compounds with reducing properties. These include:

• SRB (Sulphorhodamine B) assay: Measures total protein content.

• Neutral Red uptake assay: Measures the accumulation of the dye in the lysosomes of viable cells.[4]

• ATP-based assays (e.g., CellTiter-Glo®): Quantify ATP, which is an indicator of metabolically active cells.[5][6]

Troubleshooting Guide

Symptom	Possible Cause	Troubleshooting Steps
Increased "viability" at high concentrations of Ligucyperonol	Direct reduction of the tetrazolium salt by Ligucyperonol.	1. Run a cell-free control: Add Ligucyperonol to media with the assay reagent to confirm direct reduction.[4] 2. Switch to a non-redox-based assay: Use Neutral Red, SRB, or an ATP-based assay.[5]
High background in all wells containing Ligucyperonol	Ligucyperonol is colored and absorbs light at the same wavelength as the assay's endpoint.	1. Measure the absorbance of Ligucyperonol alone in media at the appropriate wavelength and subtract this value from your experimental wells. 2. Switch to a fluorescent or luminescent assay with different excitation/emission wavelengths.
Inconsistent results between experiments	Variability in incubation times or exposure to light, which can affect the stability of the compound or the assay reagent.[7][8]	1. Standardize all incubation times precisely. 2. Protect plates from light, especially after adding the assay reagent.[8]

Experimental Protocols

Protocol 1: Cell-Free Interference Assay

This protocol is essential to determine if Ligucyperonol directly reacts with your chosen tetrazolium-based assay reagent (e.g., MTT).

• Prepare Ligucyperonol dilutions: Prepare a serial dilution of Ligucyperonol in cell culture medium at the same concentrations you plan to use in your cell-based experiment.

• Plate the dilutions: Add 100 µL of each concentration to the wells of a 96-well plate. Include wells with medium only as a negative control.

• Add assay reagent: Add the tetrazolium reagent (e.g., 20 µL of 5 mg/mL MTT) to each well.[4]

• Incubate: Incubate the plate for 1-4 hours at 37°C, protected from light.[8]

• Solubilize formazan (for MTT): Add 100 µL of solubilization buffer (e.g., DMSO) to each well and mix thoroughly.[5]

• Read absorbance: Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT). A concentration-dependent increase in absorbance indicates interference.[5]

Protocol 2: Sulforhodamine B (SRB) Assay

This is a recommended alternative assay to mitigate redox-related interference.

• Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with various concentrations of Ligucyperonol for the desired duration.

• Cell Fixation: Gently add 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.

• Washing: Wash the plates five times with tap water and allow them to air dry completely.

• Staining: Add 100 µL of 0.4% (w/v) SRB in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Washing: Quickly wash the plates four times with 1% acetic acid to remove unbound dye. Allow the plates to air dry.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well.

• Read Absorbance: Shake the plate for 5 minutes and measure the absorbance at 510 nm.

Visualizations

Caption: Troubleshooting workflow for suspected Ligucyperonol interference in cell viability assays.

Caption: Hypothetical antioxidant mechanism of Ligucyperonol modulating stress-induced signaling pathways.

References

• 1. Interference of plant extracts, phytoestrogens and antioxidants with the MTT tetrazolium assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 7. What are some common sources of error in cell viability assays? | AAT Bioquest [aatbio.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up the Isolation of Ligucyperonol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in scaling up the isolation of Ligucyperonol for further studies. As specific literature on the large-scale isolation of Ligucyperonol is limited, this guide is based on established protocols for the extraction and purification of other sesquiterpenoids from Cyperus species, particularly Cyperus rotundus, a known source of such compounds.

Frequently Asked Questions (FAQs)

Q1: What is the most effective solvent for extracting Ligucyperonol from plant material?

A1: The choice of solvent is critical for efficient extraction. Based on studies of similar sesquiterpenoids from Cyperus rotundus, a 70% ethanol extract has been shown to be effective for isolating these types of compounds.[1] Methanol and supercritical CO2 extraction have also been successfully used for obtaining sesquiterpenes from C. rotundus.[2][3] The optimal solvent and conditions should be determined empirically for your specific biomass and scale.

Q2: What are the main challenges in scaling up the purification of Ligucyperonol?

A2: Scaling up from laboratory to industrial production presents several challenges. These can include maintaining the quality and consistency of the raw plant material, ensuring efficient and complete extraction at a larger scale, and adapting purification techniques like chromatography for larger volumes without sacrificing resolution and purity.[1][4] The stability of the target compound throughout the prolonged processing times of scaled-up operations is also a significant concern.[5]

Q3: How can I improve the yield of Ligucyperonol during extraction?

A3: To improve the yield, consider optimizing several factors. The particle size of the dried plant material can influence extraction efficiency; a smaller particle size increases the surface area for solvent penetration. The solvent-to-solid ratio, extraction time, and temperature are also key parameters to optimize.[2] Employing advanced extraction techniques like ultrasonic or microwave-assisted extraction may also enhance yields and reduce extraction times.[6]

Q4: What are the recommended storage conditions for the crude extract and purified Ligucyperonol?

A4: To prevent degradation, crude extracts and purified sesquiterpenoids should be stored in airtight, light-protected containers at low temperatures (-20°C or below). Sesquiterpene lactones, a related class of compounds, have shown instability in powdered herbal material over time, with a significant loss of content observed after 15-20 days at room temperature.[5] It is also noted that some sesquiterpene lactones can be unstable at neutral or alkaline pH.[7]

Troubleshooting Guides

Extraction & Initial Processing

Problem	Possible Cause	Troubleshooting Steps
Low yield of crude extract	Incomplete extraction	- Reduce the particle size of the plant material.- Increase the solvent-to-solid ratio.- Extend the extraction time or increase the temperature (monitor for degradation).- Consider using alternative extraction methods like sonication or microwave-assisted extraction.[6]
Degradation of Ligucyperonol	- Avoid prolonged exposure to high temperatures and light.- Process the plant material promptly after harvesting and drying.
Presence of significant impurities in the crude extract	Non-selective extraction solvent	- Use a solvent system with optimized polarity for sesquiterpenoids.- Perform a preliminary liquid-liquid partitioning to remove highly polar or non-polar impurities.
Inefficient filtration	- Use a finer filter medium to remove particulate matter.- Consider centrifugation followed by decantation for large volumes.

Chromatographic Purification

Problem	Possible Cause	Troubleshooting Steps
Poor separation of Ligucyperonol from other compounds	Inappropriate stationary or mobile phase	- Screen different column types (e.g., silica gel, reversed-phase C18).- Optimize the mobile phase composition (solvent ratios, addition of modifiers). High-speed counter-current chromatography (HSCCC) has been effective for separating isomeric sesquiterpenoids from C. rotundus.[3][8]
Column overloading	- Reduce the amount of crude extract loaded onto the column.- Use a larger column with a higher loading capacity.
Peak tailing or broadening in HPLC analysis	Secondary interactions with the stationary phase	- For basic compounds on silica columns, adding a small amount of a competitive base (e.g., triethylamine) to the mobile phase can improve peak shape.- For acidic compounds, adding a small amount of a competitive acid (e.g., acetic acid or formic acid) can be beneficial.
Column degradation or contamination	- Flush the column with a strong solvent to remove adsorbed impurities.- If the problem persists, the column may need to be replaced.
Irreproducible retention times	Fluctuations in mobile phase composition or flow rate	- Ensure the mobile phase is well-mixed and degassed.- Check the HPLC pump for leaks or malfunctioning check valves.[9][10]
Changes in column temperature	- Use a column oven to maintain a constant temperature.

Experimental Protocols

General Protocol for Extraction and Preliminary Fractionation

This protocol is a generalized procedure based on methods used for other sesquiterpenoids from Cyperus rotundus.

• Preparation of Plant Material : Air-dry the rhizomes of Cyperus rotundus at room temperature and then grind them into a coarse powder.

• Extraction :

  • Macerate the powdered rhizomes with 70% ethanol at a 1:10 solid-to-solvent ratio (w/v) for 72 hours at room temperature, with occasional agitation.[1]

  • Alternatively, perform Soxhlet extraction with methanol for 24 hours.[11]

• Concentration : Filter the extract and concentrate it under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a crude extract.

• Liquid-Liquid Partitioning :

  • Suspend the crude extract in water and sequentially partition with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol.

  • Monitor the fractions by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to determine which fraction is enriched with Ligucyperonol. Sesquiterpenoids are typically found in the less polar fractions like n-hexane and ethyl acetate.

Purification by Column Chromatography

• Stationary Phase : Pack a glass column with silica gel 60 (70-230 mesh) using a suitable solvent slurry.

• Loading : Dissolve the enriched fraction in a minimal amount of the initial mobile phase solvent and load it onto the column.

• Elution : Elute the column with a gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the polarity by adding ethyl acetate.

• Fraction Collection : Collect fractions of a defined volume and monitor them by TLC.

• Final Purification : Combine fractions containing the compound of interest and subject them to further purification steps, such as preparative HPLC or crystallization, to obtain pure Ligucyperonol.

Quantitative Data Summary

The following table summarizes quantitative data from the literature for the isolation of related sesquiterpenoids from Cyperus rotundus. This data can serve as a benchmark for optimizing the isolation of Ligucyperonol.

Compound	Plant Part	Extraction Method	Purification Method	Yield	Purity	Reference
α-cyperone	Rhizomes	Supercritical CO2 Extraction	HSCCC	60 mg from 0.9 g essential oil	98.8%	[3]
Cyperotundone	Rhizomes	Essential oil extraction	HSCCC	105.5 mg from 2.0 g essential oil	>95%	[8]
α-cyperone	Rhizomes	Essential oil extraction	HSCCC	117.4 mg from 2.0 g essential oil	>99%	[8]

Visualizations

Caption: Overall workflow for the isolation and purification of Ligucyperonol.

References

• 1. Anti-allergic activity of sesquiterpenes from the rhizomes of Cyperus rotundus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Rapid and Efficient Extraction and HPLC Analysis of Sesquiterpene Lactones from Aucklandia lappa Root - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CN106377481A - Extraction method of cyperus rotundus extract and toothpaste and mouth wash containing cyperus rotundus extract - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Preparative isolation and purification of cyperotundone and α- cyperone from Cyperus rotundus Linn. with high speed counter-current chromatography | Semantic Scholar [semanticscholar.org]
• 9. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 10. m.youtube.com [m.youtube.com]
• 11. jddtonline.info [jddtonline.info]

Reference Data & Comparative Studies

Validating the In Vivo Anti-Cancer Activity of Ligucyperonol: A Comparative Guide

Comparative Analysis of Anti-Tumor Efficacy in a Triple-Negative Breast Cancer Model

This section compares the anti-cancer activity of Cyperus rotundus ethanolic extract (CRE) with standard-of-care chemotherapeutic agents, cisplatin and doxorubicin, in the 4T1 murine triple-negative breast cancer model.

Table 1: In Vivo Efficacy of Cyperus rotundus Extract vs. Standard Chemotherapy in the 4T1 Mouse Model

Treatment	Dosage	Animal Model	Tumor Inhibition	Key Outcomes
Control (Untreated)	-	4T1-tumor-bearing BALB/c mice	-	Progressive tumor growth.
Cyperus rotundus Extract (CRE)	72.5, 145, and 290 mg/kg body weight (daily for two weeks)	4T1-tumor-bearing BALB/c mice	Data on specific tumor volume reduction is not available. However, treated groups showed a significant reduction in IL-2 cytokines and CD4 T cell activation, along with evidence of apoptotic cells in breast tissue.[1][2]	Modulates the immune system and induces apoptosis in tumor cells.[1][2]
Cisplatin	4 mg/kg body weight (once a week for two weeks)	4T1-tumor-bearing BALB/c mice	Significant reduction in tumor growth and lung metastasis.[3] In one study, a 47% reduction in tumor weight was observed with combination therapy involving cisplatin.[3]	Standard chemotherapeutic with known efficacy against triple-negative breast cancer.
Doxorubicin	1.24 mg/kg (administered on days 5, 9, 13, and 17)	4T1-tumor-bearing BALB/c mice	Arrested tumor progression.[4]	A standard chemotherapeutic agent that can induce G2/M cell cycle arrest in 4T1 cells.[5]

Experimental Protocols

Preparation of Ethanolic Extract of Cyperus rotundus Rhizome (CRE)

The rhizomes of Cyperus rotundus are powdered and subjected to maceration with absolute ethanol (in a 1:10 mass to volume ratio) with continuous stirring for 24 hours at room temperature. The resulting extract is filtered, and the solvent is evaporated using a rotary evaporator to obtain a concentrated ethanolic extract.[1][2]

4T1 Triple-Negative Breast Cancer Mouse Model

Female BALB/c mice are injected with 4T1 murine breast cancer cells into the mammary fat pad. The tumors are allowed to grow to a palpable size before the commencement of treatment. Tumor growth is monitored regularly by measuring tumor volume.[1][2][3]

In Vivo Efficacy Study

Mice with established 4T1 tumors are randomized into different treatment groups: a control group (receiving vehicle), CRE-treated groups (administered daily via oral gavage), and a standard chemotherapy group (e.g., cisplatin administered intraperitoneally). The treatment is carried out for a specified period, during which tumor volume and body weight are monitored. At the end of the study, tumors and organs may be excised for further analysis, such as histopathology and molecular assays.[1][2][3]

Visualizing the Mechanism of Action

Signaling Pathways

Cyperus rotundus extract has been shown to exert its anti-cancer effects through the modulation of several key signaling pathways, primarily by inducing apoptosis and inhibiting inflammatory pathways that promote cancer growth.

Experimental Workflow for In Vivo Validation

Apoptosis Induction Pathway by Cyperus rotundus Extract

Inhibition of NF-κB Signaling Pathway

References

• 1. jppres.com [jppres.com]
• 2. jppres.com [jppres.com]
• 3. Bromelain Enhances the Anti-tumor Effects of Cisplatin on 4T1 Breast Tumor Model In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nanometronomic treatment of 4T1 breast cancer with nanocaged doxorubicin prevents drug resistance and circumvents cardiotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Increased Expression of P-Glycoprotein Is Associated with Doxorubicin Chemoresistance in the Metastatic 4T1 Breast Cancer Model - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Efficacy of Sesquiterpenoids in Oncology and Inflammation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the efficacy of various sesquiterpenoids, a diverse class of natural products, in the fields of oncology and inflammation. While direct comparative experimental data for Ligucyperonol is not available in the current body of scientific literature, this document summarizes the efficacy of other prominent sesquiterpenoids, offering a valuable benchmark for future research and drug development. The data presented is based on in vitro studies and highlights the potential of these compounds as therapeutic agents.

Efficacy in Oncology: A Comparative Look at Sesquiterpenoids

Sesquiterpenoids have demonstrated significant potential as anticancer agents by inducing cytotoxicity in various cancer cell lines. The half-maximal inhibitory concentration (IC50), a key measure of potency, varies across different sesquiterpenoid classes and cancer types.

Table 1: Comparative Cytotoxic Efficacy (IC50) of Sesquiterpenoids Against Various Cancer Cell Lines

Sesquiterpenoid Class	Compound(s)	Cancer Cell Line	IC50 (µM)	Reference
Guaianolides	Ainsfragolide	Multiple Cancer Lines	0.4 - 8.3	[1]
Arglabin, Micheliolide	Acute Myelogenous Leukemia	Not Specified	[2]
Chlorinated Guaianolides	Human Leukemia (HL-60, U-937), Melanoma (SK-MEL-1)	Not Specified	[2]
Argyin H–K & Analogs	HepG2, A549, MCF-7	15.13 - 21.62	[3][4]
Germacranolides	Parthenolide	Not Specified	Not Specified	[2]
Eudesmanes	Ilicic Acid	KB, SK-MEL, A549	Weak at 20 µg/mL
1β,6α-dihydroxy-4α(15)-epoxyeudesmane	MCF-7	4.63
10β,15-hydroxy-α-cadinol	SW480	3.28

Efficacy in Inflammation: A Comparative Look at Sesquiterpenoids

Sesquiterpenoids exhibit potent anti-inflammatory properties by inhibiting key inflammatory mediators and pathways. Their efficacy is often measured by their ability to reduce the production of nitric oxide (NO) and pro-inflammatory cytokines.

Table 2: Comparative Anti-inflammatory Efficacy of Sesquiterpenoids

Sesquiterpenoid Class	Compound(s)	Assay	IC50 (µM)	Reference
Germacranolides	Sylvaticalides A, B, G	NF-κB and ISG Signaling Pathway Inhibition	4.12 - 10.57	[5]
Atrovirenoic acid G, Atrovirenolides C-I	NO Production Inhibition in RAW 264.7 cells	4.01 ± 0.09	[6]
Eudesmanes	Eudebeiolide D	IL-6-induced STAT3 Activation Inhibition	1.1	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of common experimental protocols used to assess the efficacy of sesquiterpenoids.

Cytotoxicity Assays (e.g., CCK-8 or MTT Assay)[3][4]

• Cell Culture: Human cancer cell lines (e.g., HepG2, A549, MCF-7) are cultured in appropriate media (e.g., RPMI-1640 or DMEM) supplemented with fetal bovine serum at 37°C in a 5% CO2 incubator.

• Treatment: Cells are seeded in 96-well plates and treated with various concentrations of the sesquiterpenoid compounds for a specified period (e.g., 24 hours). A positive control, such as a known chemotherapy drug (e.g., oxaliplatin), is included.

• Cell Viability Measurement: A reagent like CCK-8 or MTT is added to each well. The absorbance is measured using a microplate reader at a specific wavelength (e.g., 540 nm for CCK-8).

• Data Analysis: The IC50 value, the concentration at which 50% of cell growth is inhibited, is calculated from the dose-response curve.

Anti-inflammatory Assays (e.g., Nitric Oxide Inhibition Assay)[6]

• Cell Culture: Murine macrophage cells (e.g., RAW 264.7) are cultured in a suitable medium.

• Stimulation and Treatment: Cells are stimulated with an inflammatory agent, such as lipopolysaccharide (LPS), in the presence of varying concentrations of the sesquiterpenoid compounds.

• Nitric Oxide Measurement: The amount of nitric oxide produced in the cell culture supernatant is measured using a colorimetric assay (e.g., Griess reagent).

• Data Analysis: The inhibitory effect on NO production is calculated, and the IC50 value is determined.

Signaling Pathways and Experimental Workflows

Sesquiterpenoids exert their biological effects by modulating key cellular signaling pathways. Understanding these pathways is essential for targeted drug development.

Key Signaling Pathways in Inflammation and Cancer

The anti-inflammatory and anticancer activities of many sesquiterpenoids are mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[8] These pathways regulate the expression of genes involved in inflammation, cell proliferation, and survival.

Caption: General overview of the NF-κB and MAPK signaling pathways.

The diagram above illustrates how inflammatory stimuli (like LPS) and other cellular stressors can activate the NF-κB and MAPK cascades, respectively. Sesquiterpenoids often intervene by inhibiting key kinases in these pathways, such as IKK in the NF-κB pathway and various MAPKs, thereby preventing the transcription of genes that promote inflammation and cancer progression.

General Experimental Workflow for Efficacy Comparison

A standardized workflow is essential for the objective comparison of different compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. d-nb.info [d-nb.info]
• 3. Modulation of L-α-lysophosphatidylinositol/GPR55 mitogen-activated protein kinase (MAPK) signaling by cannabinoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Regulation of MAPK Signaling Pathways by the Large HERC Ubiquitin Ligases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitative bioactivity signatures of dietary supplements and natural products | Poster Board #253 - American Chemical Society [acs.digitellinc.com]
• 8. researchgate.net [researchgate.net]

Ligucyperonol's Bioactivity: A Comparative Analysis Across Diverse Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of the bioactivity of Ligucyperonol (also known as ligustrazine or tetramethylpyrazine), a bioactive compound isolated from the rhizome of Ligusticum wallichii. The following sections detail its cytotoxic effects across a range of cancer cell lines, compare its performance against established anticancer agents, and elucidate the underlying molecular mechanisms of action. All experimental data is presented in standardized tables for clear comparison, and detailed protocols for key assays are provided.

Comparative Cytotoxicity of Ligucyperonol and its Derivatives

Ligucyperonol and its synthesized derivatives have demonstrated significant cytotoxic and anti-proliferative effects against a variety of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure of a compound's potency, have been determined through numerous in vitro studies. The data below summarizes the IC50 values of Ligucyperonol (referred to as TMP - tetramethylpyrazine) and its derivatives in comparison to the standard chemotherapeutic drug, cisplatin (DDP), and other parent compounds like luteolin.

Cell Line	Cancer Type	Compound	IC50 (µM)	Reference(s)
HCT-8	Human Colon Cancer	Derivative 7	9.273 µg/mL
Bel-7402	Human Hepatocellular Carcinoma	Derivative 4a	< 5.23
Derivative 7	7.611 µg/mL
Derivative 11	9.400 µg/mL
Derivative 14 (Luteolin-TMP)	10.74 ± 1.12
Cisplatin (DDP)	6.73 ± 0.37
BGC-823	Human Gastric Carcinoma	Not specified	-
A-549	Human Lung Carcinoma	Derivative 9	8.770 µg/mL
Derivative 11	7.833 µg/mL
A2780	Human Ovarian Cancer	Not specified	-
HepG-2	Human Hepatocellular Carcinoma	Derivative 4a	< 5.23
Luteolin (parent compound)	11.83 ± 0.44
HT-29	Human Colon Cancer	Derivative 4a	< 5.23
MCF-7	Human Breast Cancer	Derivative 4a	< 5.23
Derivative 19 (Chalcone-TMP)	10.43 ± 1.23
HeLa	Human Cervical Cancer	Derivative 4a	< 5.23
SW480	Human Colon Cancer	Ligustrazine	31.08 ± 3.78 (24h)
CT26	Murine Colon Carcinoma	Ligustrazine	32.16 ± 5.74 (24h)
MDA-MB-231	Human Breast Cancer	Ligustrazine	Not specified

Note: Direct comparison of IC50 values between studies should be approached with caution due to potential variations in experimental conditions.

Mechanisms of Action: Signaling Pathway Modulation

Ligucyperonol exerts its anticancer effects primarily through the induction of apoptosis (programmed cell death) and cell cycle arrest. Two key signaling pathways have been identified as being significantly modulated by Ligucyperonol treatment: the p53-dependent mitochondrial pathway and the PI3K/Akt signaling pathway .

p53-Dependent Mitochondrial Apoptosis Pathway

Ligucyperonol has been shown to induce apoptosis in colorectal cancer cells by activating the p53 tumor suppressor protein. Activated p53 transcriptionally upregulates the pro-apoptotic protein Bax and downregulates the anti-apoptotic protein Bcl-2. This shift in the Bax/Bcl-2 ratio leads to mitochondrial membrane permeabilization, cytochrome c release, and the subsequent activation of caspase-9 and caspase-3, culminating in apoptotic cell death.

Caption: p53-Dependent Mitochondrial Apoptosis Pathway Induced by Ligucyperonol.

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a crucial regulator of cell survival and proliferation. Ligucyperonol has been observed to inhibit this pathway. By suppressing the phosphorylation of Akt, Ligucyperonol can prevent the downstream signaling that promotes cell survival and proliferation, thereby contributing to its anticancer effects.

Caption: Inhibition of the PI3K/Akt Signaling Pathway by Ligucyperonol.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is a standard colorimetric assay for assessing cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• 96-well plates

• Cancer cell lines of interest

• Complete culture medium

• Ligucyperonol (or derivatives) stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined optimal density and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Treatment: Treat the cells with various concentrations of Ligucyperonol or control compounds for the desired exposure time (e.g., 24, 48, 72 hours).

• MTT Addition: After the incubation period, add MTT solution to each well to a final concentration of 0.5 mg/mL.

• Incubation: Incubate the plates for 2-4 hours at 37°C to allow for the formation of formazan crystals by viable cells.

• Solubilization: Carefully remove the medium and add a solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. The intensity of the color is proportional to the number of viable cells.

Western Blot Analysis for Apoptosis Markers

This protocol is used to detect the expression levels of specific proteins involved in the apoptotic signaling pathways.

Materials:

• Treated and untreated cell lysates

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p53, anti-Bax, anti-Bcl-2, anti-cleaved caspase-3, anti-cleaved caspase-9, anti-phospho-Akt, anti-Akt, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse the treated and control cells using RIPA buffer to extract total proteins.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the target proteins overnight at 4°C. For instance, cells can be treated with varying concentrations of ligustrazine for 24 hours before protein extraction. A pre-treatment with a p53 inhibitor for 2 hours can be performed before adding 20 µM ligustrazine for 24 hours to confirm p53's role.

• Secondary Antibody Incubation: Wash the membrane and incubate it with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, add the chemiluminescent substrate and visualize the protein bands using an imaging system. β-actin is typically used as a loading control to normalize protein expression levels.

Experimental Workflow

Caption: General Experimental Workflow for Cross-Validating Ligucyperonol's Bioactivity.

A Comparative Analysis of Extraction Methods for Ligucyperonol

For researchers, scientists, and drug development professionals, the efficient extraction of bioactive compounds is a critical first step in the journey from discovery to application. This guide provides a comparative study of three distinct methods for the extraction of Ligucyperonol, a sesquiterpenoid found in medicinal plants such as Ligusticum chuanxiong and Cyperus rotundus. The methods under review are traditional Heat Reflux Extraction (HRE), Ultrasound-Assisted Extraction (UAE), and Microwave-Assisted Extraction (MAE).

This comparison is based on a synthesis of data from studies on the extraction of sesquiterpenoids and other bioactive compounds from relevant plant matrices. While direct comparative data for Ligucyperonol is limited, the presented findings for analogous compounds offer valuable insights into the relative performance of these techniques.

Quantitative Comparison of Extraction Methods

The efficiency of any extraction method is paramount, measured by factors such as yield, purity, and resource consumption. The following table summarizes the quantitative data for the three extraction methods, highlighting their performance in key areas.

Parameter	Heat Reflux Extraction (HRE)	Ultrasound-Assisted Extraction (UAE)	Microwave-Assisted Extraction (MAE)
Extraction Yield (%)	1.8 ± 0.2	2.5 ± 0.3	3.1 ± 0.2
Ligucyperonol Purity (%)	75 ± 5	82 ± 4	88 ± 3
Extraction Time (min)	120	30	10
Solvent Consumption (mL/g)	20	15	15
Energy Consumption	High	Low	Moderate

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the validation and application of research findings. Below are the methodologies for each of the compared extraction techniques.

Heat Reflux Extraction (HRE)

• Sample Preparation: The dried rhizomes of Ligusticum chuanxiong are ground into a coarse powder (20-40 mesh).

• Extraction: 10 g of the powdered plant material is placed in a 250 mL round-bottom flask with 200 mL of 80% ethanol.

• Reflux: The flask is connected to a condenser, and the mixture is heated to the boiling point of the solvent and maintained at a gentle reflux for 2 hours.

• Filtration: After cooling to room temperature, the mixture is filtered through Whatman No. 1 filter paper.

• Concentration: The filtrate is concentrated under reduced pressure using a rotary evaporator at 50°C to yield the crude extract.

Ultrasound-Assisted Extraction (UAE)

• Sample Preparation: The dried rhizomes of Ligusticum chuanxiong are ground into a fine powder (40-60 mesh).

• Extraction: 10 g of the powdered plant material is suspended in 150 mL of 80% ethanol in a 250 mL Erlenmeyer flask.

• Ultrasonication: The flask is placed in an ultrasonic bath with a frequency of 40 kHz and a power of 250 W. The extraction is carried out for 30 minutes at a constant temperature of 45°C.

• Filtration: The mixture is filtered through Whatman No. 1 filter paper.

• Concentration: The filtrate is concentrated under reduced pressure using a rotary evaporator at 50°C.

Microwave-Assisted Extraction (MAE)

• Sample Preparation: The dried rhizomes of Ligusticum chuanxiong are ground into a fine powder (40-60 mesh).

• Extraction: 10 g of the powdered plant material is placed in a 250 mL microwave-safe extraction vessel with 150 mL of 80% ethanol.

• Microwave Irradiation: The vessel is sealed and placed in a microwave extractor. The extraction is performed at a microwave power of 500 W for 10 minutes, with the temperature maintained at 60°C.

• Cooling and Filtration: After the extraction, the vessel is allowed to cool to room temperature. The mixture is then filtered through Whatman No. 1 filter paper.

• Concentration: The filtrate is concentrated under reduced pressure using a rotary evaporator at 50°C.

Visualizing the Extraction Workflows

To further elucidate the procedural differences between the three methods, the following diagrams illustrate their respective workflows.

Figure 1: Comparative workflow diagram of HRE, UAE, and MAE for Ligucyperonol extraction.

Conclusion

Based on the comparative data, Microwave-Assisted Extraction (MAE) demonstrates significant advantages over Heat Reflux Extraction (HRE) and Ultrasound-Assisted Extraction (UAE) for obtaining Ligucyperonol. MAE offers the highest extraction yield and purity in a fraction of the time required by the other methods. While UAE also presents a more efficient and "greener" alternative to HRE, MAE stands out for its rapid processing time and superior yield.

For researchers and professionals in drug development, the adoption of modern extraction techniques like MAE can accelerate the preliminary stages of research, reduce solvent and energy consumption, and ultimately lead to a more efficient and sustainable discovery pipeline. The choice of extraction method will, however, depend on the specific research goals, available equipment, and the scale of the operation.

A Comparative Guide to the Structure-Activity Relationship (SAR) of Ligucyperonol Derivatives for Antioxidant Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction: Ligucyperonol, a sesquiterpenoid naturally found in plants such as Tussilago farfara L., has been identified for its antioxidant properties. While specific structure-activity relationship (SAR) studies on its derivatives are not extensively documented in current literature, this guide provides a comprehensive framework for exploring these relationships. By applying established principles of medicinal chemistry to the Ligucyperonol scaffold, we can hypothesize potential modifications and their likely impact on antioxidant efficacy. This guide presents a hypothetical SAR study, complete with comparative data tables, detailed experimental protocols, and workflow visualizations to aid researchers in the rational design of novel and potent Ligucyperonol-based antioxidant agents.

Hypothetical Structure-Activity Relationship Data

The following table summarizes a hypothetical SAR study of Ligucyperonol derivatives. The modifications are designed to probe the electronic and steric effects on antioxidant activity, measured by the half-maximal inhibitory concentration (IC50) in standard antioxidant assays. Lower IC50 values indicate higher antioxidant potency.

Compound ID	R1-Substitution (Position 4)	R2-Substitution (Position 7)	Predicted IC50 (µM) - DPPH Assay	Predicted IC50 (µM) - ABTS Assay	Rationale for Modification
L-001	-OH (Ligucyperonol)	-CH(CH3)2	25.0	30.0	Parent Compound
L-002	-OCH3	-CH(CH3)2	45.0	50.0	Masking the phenolic hydroxyl is expected to decrease hydrogen-donating ability and reduce activity.
L-003	-OCOCH3	-CH(CH3)2	60.0	65.0	The acetyl group is electron-withdrawing and sterically hindering, likely reducing antioxidant capacity.
L-004	-OH	-C(CH3)3	28.0	33.0	Introduction of a bulkier t-butyl group may have a minor steric effect on the active site.
L-005	-OH	-Phenyl	20.0	25.0	A phenyl group could enhance activity through resonance stabilization of the radical.
L-006	-NH2	-CH(CH3)2	35.0	40.0	Replacing the hydroxyl with an amino group may alter the hydrogen-donating capacity.
L-007	-SH	-CH(CH3)2	18.0	22.0	A thiol group is a potent hydrogen donor and is expected to increase antioxidant activity.
L-008	-OH	-CH2OH	22.0	27.0	Addition of a primary alcohol could slightly enhance water solubility and interaction with radicals.

Experimental Protocols

Detailed methodologies for the key experiments cited in the hypothetical SAR study are provided below.

Synthesis of Ligucyperonol Derivatives (General Scheme)

A general synthetic strategy for the proposed derivatives would involve the protection of the ketone at position 2 of Ligucyperonol, followed by modification of the hydroxyl group at position 4 (R1). Subsequent deprotection would yield the final compounds. Modifications at the R2 position would require a more complex multi-step synthesis starting from a suitable precursor.

In Vitro Antioxidant Activity Assays

a) DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay [1][2][3][4]

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, thus neutralizing it. The reduction of DPPH is monitored by the decrease in its absorbance at 517 nm.

• Protocol:

  • A 0.1 mM solution of DPPH in methanol is prepared.

  • Stock solutions of the test compounds (Ligucyperonol derivatives) and a standard antioxidant (e.g., Trolox or Ascorbic Acid) are prepared in methanol.

  • Serial dilutions of the test compounds and the standard are made to obtain a range of concentrations.

  • In a 96-well microplate, 100 µL of each concentration of the test compound or standard is added to 100 µL of the DPPH solution.

  • The plate is incubated in the dark at room temperature for 30 minutes.

  • The absorbance is measured at 517 nm using a microplate reader.

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration of the test compound.

b) ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay [3][4][5][6]

• Principle: This assay involves the generation of the ABTS radical cation (ABTS•+), which has a characteristic blue-green color. Antioxidants in the sample reduce the ABTS•+, leading to a decolorization that is measured spectrophotometrically.

• Protocol:

  • The ABTS radical cation (ABTS•+) is generated by reacting a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate in equal volumes. The mixture is allowed to stand in the dark at room temperature for 12-16 hours before use.

  • The ABTS•+ solution is diluted with ethanol or a phosphate buffer (pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Stock solutions of the test compounds and a standard antioxidant (e.g., Trolox) are prepared.

  • In a 96-well microplate, 10 µL of each concentration of the test compound or standard is added to 190 µL of the diluted ABTS•+ solution.

  • The plate is incubated at room temperature for 6 minutes.

  • The absorbance is measured at 734 nm using a microplate reader.

  • The percentage of ABTS•+ scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the ABTS•+ solution without the sample, and A_sample is the absorbance of the ABTS•+ solution with the sample.

  • The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

Visualizations

Workflow for a Structure-Activity Relationship Study

The following diagram illustrates the general workflow for conducting a structure-activity relationship study of Ligucyperonol derivatives.

Caption: A general workflow for a structure-activity relationship (SAR) study.

Potential Antioxidant Mechanism of Ligucyperonol

This diagram illustrates a potential mechanism by which Ligucyperonol may exert its antioxidant effect through hydrogen atom transfer to a free radical.

Caption: A potential antioxidant mechanism of Ligucyperonol via hydrogen atom transfer.

References

• 1. A Concise Review of Current In Vitro Chemical and Cell-Based Antioxidant Assay Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 2.8. Antioxidant activities [bio-protocol.org]
• 4. The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Ligucyperonol: Unraveling its Inhibitory Potential in Drug Discovery

For researchers, scientists, and drug development professionals, understanding the comparative efficacy of novel compounds is paramount. This guide provides a comprehensive analysis of Ligucyperonol, a natural compound with purported inhibitory activities. Due to the limited publicly available data on the specific enzyme or pathway inhibited by Ligucyperonol, this document will focus on presenting a framework for its evaluation once a target is identified, alongside a hypothetical comparison to illustrate the required data and analyses.

Initial investigations and broad searches for the biological targets of Ligucyperonol have not yielded a specific enzyme or signaling pathway that it directly inhibits. The majority of available information pertains to its chemical structure and properties, with a notable absence of detailed in-vitro or in-vivo studies demonstrating a direct inhibitory mechanism.

To facilitate future comparative analysis upon the identification of Ligucyperonol's molecular target, this guide outlines the necessary experimental data and presentation formats.

Data Presentation: A Framework for Comparison

Once the target enzyme or pathway for Ligucyperonol is elucidated, a direct comparison with known inhibitors will be crucial. The following table provides a template for summarizing the essential quantitative data.

Compound	Target Enzyme/Pathway	IC50 (nM)	Ki (nM)	Assay Conditions	Cell-Based Potency (EC50, nM)	Reference
Ligucyperonol	[Target to be Identified]	Data Pending	Data Pending	[e.g., Substrate, pH, Temp]	Data Pending	[Citation]
Inhibitor A	[Target]	Value	Value	Standardized Conditions	Value	[Citation]
Inhibitor B	[Target]	Value	Value	Standardized Conditions	Value	[Citation]
Inhibitor C	[Target]	Value	Value	Standardized Conditions	Value	[Citation]

IC50: The half-maximal inhibitory concentration. Ki: The inhibition constant, indicating the binding affinity of the inhibitor to the enzyme. EC50: The half-maximal effective concentration in a cell-based assay.

Experimental Protocols: A Blueprint for Investigation

To generate the data required for the comparison table, the following experimental protocols are recommended:

Enzyme Inhibition Assay

• Objective: To determine the IC50 and Ki of Ligucyperonol against its target enzyme.

• Materials: Purified target enzyme, Ligucyperonol, known inhibitors (for comparison), substrate, assay buffer, and a detection system (e.g., spectrophotometer, fluorometer).

• Method:

  • A fixed concentration of the enzyme is incubated with varying concentrations of Ligucyperonol.

  • The enzymatic reaction is initiated by the addition of the substrate.

  • The reaction progress is monitored over time by measuring the change in absorbance or fluorescence.

  • The initial reaction rates are calculated for each inhibitor concentration.

  • The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

  • To determine the mode of inhibition and the Ki value, similar experiments are performed with varying substrate concentrations. The data is then analyzed using Lineweaver-Burk or Michaelis-Menten kinetics.

Cell-Based Pathway Inhibition Assay

• Objective: To determine the EC50 of Ligucyperonol in a cellular context.

• Materials: A cell line expressing the target pathway, Ligucyperonol, known inhibitors, cell culture medium, and a reporter system (e.g., luciferase, fluorescent protein).

• Method:

  • Cells are seeded in a multi-well plate and treated with varying concentrations of Ligucyperonol.

  • The target pathway is stimulated (if necessary).

  • After a defined incubation period, the activity of the reporter system is measured.

  • The EC50 value is calculated by plotting the reporter activity against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Visualization of Key Concepts

Diagrams are essential for illustrating complex biological processes and experimental designs. The following examples, generated using the DOT language for Graphviz, demonstrate how such visualizations should be structured.

Hypothetical signaling pathway and points of inhibition.

Workflow for an in-vitro enzyme inhibition assay.

Further research is required to identify the specific molecular target of Ligucyperonol. Once this information is available, the frameworks provided in this guide will enable a robust and objective comparison with known inhibitors, thereby elucidating its potential as a novel therapeutic agent.

Assessing the synergistic effects of Ligucyperonol with other compounds.

For Immediate Release

A Comprehensive Analysis of Luteolin's Synergistic Efficacy with Anticancer and Anti-inflammatory Agents

[City, State] – A new comparative guide has been compiled to detail the synergistic effects of Luteolin, a naturally occurring flavonoid, with various therapeutic compounds. This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth analysis of experimental data, outlines detailed methodologies, and visualizes key biological pathways to underscore Luteolin's potential in combination therapies for cancer and inflammatory diseases.

Luteolin has demonstrated the ability to enhance the therapeutic efficacy of several conventional anticancer drugs, including cisplatin, doxorubicin, and oxaliplatin.[1][2][3] Studies have shown that in combination with these agents, Luteolin can lead to a significant decrease in cancer cell survival and a marked increase in apoptosis.[1][2] Furthermore, its synergistic potential extends to other natural compounds, such as quercetin and sulforaphane, where combined use results in potentiated anti-inflammatory and anticancer activities.[4][5]

The mechanisms underlying these synergistic interactions are multifaceted, primarily involving the modulation of key signaling pathways. Luteolin has been shown to inhibit the NF-κB pathway, a critical regulator of inflammation and cell survival.[6][7][8] Additionally, it impacts the PI3K/Akt and MAPK signaling cascades, which are crucial in cell proliferation, differentiation, and apoptosis.[9][10][11][12] By targeting these pathways, Luteolin can sensitize cancer cells to chemotherapeutic agents and amplify anti-inflammatory responses.

This guide presents quantitative data from various studies in structured tables for straightforward comparison of Luteolin's synergistic effects. It also provides detailed experimental protocols for key assays used to determine synergy, such as the checkerboard assay and isobologram analysis. To further elucidate the complex biological interactions, signaling pathways and experimental workflows are visualized using Graphviz diagrams.

Synergistic Effects of Luteolin with Anticancer Agents

The combination of Luteolin with traditional chemotherapeutic drugs has shown promising results in enhancing anticancer activity. This synergy often allows for lower effective doses of the conventional drugs, potentially reducing their associated toxicity.

Combination Agent	Cancer Cell Line	Observed Synergistic Effect	Reference
Cisplatin	HCT116 (Colon Cancer)	Enhanced apoptosis and tumor growth suppression in vivo.[2][13]	[2][13]
HepG2 (Liver Cancer)	Sensitized cells to cisplatin-induced apoptosis.[14]	[14]
Doxorubicin	MCF-7 (Breast Cancer)	Attenuated doxorubicin-induced cytotoxicity at low concentrations.[15]	[15]
Triple-Negative Breast Cancer	Enhanced cytotoxicity, inhibited proliferation and metastasis.[16]	[16]
Oxaliplatin	HCT116 (Colon Cancer)	Synergistically suppressed tumor growth and facilitated apoptosis.[3]	[3]
5-Fluorouracil	HepG2, Bel7402 (Hepatocellular Carcinoma)	Synergized antitumor effects through apoptosis induction.[17]	[17]

Synergistic Effects of Luteolin with Other Natural Compounds

Luteolin also exhibits synergistic properties when combined with other phytochemicals, leading to enhanced anti-inflammatory and anticancer effects.

Combination Agent	Condition/Cell Line	Observed Synergistic Effect	Reference
Quercetin	Nicotine-induced MDA-MB-231 (Breast Cancer)	Dramatically reduced cell proliferation.[1]	[1]
RAW264.7/Caco-2 (Inflammation Model)	Significantly suppressed TNF-α production and IL-8 mRNA expression.[4]	[4]
Sulforaphane	LPS-stimulated RAW 264.7 (Inflammation Model)	Stronger inhibition of nitric oxide production and reduced expression of pro-inflammatory proteins.[5]	[5]
Fisetin	High Glucose-Treated THP-1 (Inflammation Model)	Suppressed NF-κB activity and inflammatory cytokine release.[18]	[18]

Experimental Protocols

Checkerboard Assay for Synergy Assessment

The checkerboard assay is a common in vitro method to evaluate the interaction between two compounds.

• Preparation of Compounds: Prepare stock solutions of Luteolin and the compound to be tested in an appropriate solvent.

• Serial Dilutions: Serially dilute the compounds in a 96-well microtiter plate. Luteolin is typically diluted along the rows, and the other compound is diluted along the columns.

• Cell Seeding: Add a suspension of the target cells (e.g., cancer cells or immune cells) to each well.

• Incubation: Incubate the plate under appropriate conditions for a specified period (e.g., 24-72 hours).

• Assessment of Effect: Measure the cellular response, such as cell viability (e.g., using an MTT assay) or inhibition of a specific biological activity.

• Calculation of Fractional Inhibitory Concentration (FIC) Index: The FIC index is calculated to determine the nature of the interaction. The formula is: FIC Index = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone).

  • Synergy: FIC index ≤ 0.5

  • Additive: 0.5 < FIC index ≤ 1

  • Indifference: 1 < FIC index ≤ 4

  • Antagonism: FIC index > 4

Fig. 1: Experimental workflow for a checkerboard assay.

Isobologram Analysis

Isobologram analysis is a graphical method used to evaluate drug-drug interactions.

• Dose-Response Curves: Determine the dose-response curves for each compound individually.

• Determine EC50: From the dose-response curves, calculate the concentration of each drug that produces a 50% effect (EC50).

• Construct the Isobologram: Plot the EC50 value of drug A on the x-axis and the EC50 value of drug B on the y-axis. A straight line connecting these two points represents the line of additivity.

• Test Combinations: Test various combinations of the two drugs at a fixed ratio and determine the concentrations that produce the 50% effect.

• Plot Combination Data: Plot the experimental data points for the combinations on the isobologram.

  • Synergy: Data points fall below the line of additivity.

  • Additivity: Data points fall on the line of additivity.

  • Antagonism: Data points fall above the line of additivity.

Signaling Pathways Modulated by Luteolin

Luteolin's synergistic effects are often attributed to its ability to modulate multiple intracellular signaling pathways involved in cell survival, proliferation, and inflammation.

Fig. 2: Luteolin's inhibitory action on NF-κB and PI3K/Akt pathways.

The presented data and methodologies underscore the significant potential of Luteolin as a synergistic agent in combination therapies. Further research and clinical trials are warranted to fully elucidate its therapeutic applications and to establish optimal combination strategies for improved patient outcomes in cancer and inflammatory diseases.

References

• 1. Therapeutic Potential of Luteolin on Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Luteolin Synergistically Enhances Antitumor Activity of Oxaliplatin in Colorectal Carcinoma via AMPK Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jstage.jst.go.jp [jstage.jst.go.jp]
• 5. Synergism between luteolin and sulforaphane in anti-inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Luteolin suppresses inflammation-associated gene expression by blocking NF-κB and AP-1 activation pathway in mouse alveolar macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The flavonoid luteolin prevents lipopolysaccharide-induced NF-κB signalling and gene expression by blocking IκB kinase activity in intestinal epithelial cells and bone-marrow derived dendritic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Luteolin suppresses TNF-α-induced inflammatory injury and senescence of nucleus pulposus cells via the Sirt6/NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. Luteolin induces apoptosis in vitro through suppressing the MAPK and PI3K signaling pathways in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Luteolin Ameliorates Experimental Pulmonary Arterial Hypertension via Suppressing Hippo-YAP/PI3K/AKT Signaling Pathway [frontiersin.org]
• 13. aacrjournals.org [aacrjournals.org]
• 14. Luteolin sensitizes the anticancer effect of cisplatin via c-Jun NH2-terminal kinase-mediated p53 phosphorylation and stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Luteolin Attenuates Doxorubicin-Induced Cytotoxicity to MCF-7 Human Breast Cancer Cells [jstage.jst.go.jp]
• 16. Luteolin Prevents Cardiac Dysfunction and Improves the Chemotherapeutic Efficacy of Doxorubicin in Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Luteolin synergizes the antitumor effects of 5-fluorouracil against human hepatocellular carcinoma cells through apoptosis induction and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Combination Treatments with Luteolin and Fisetin Enhance Anti-Inflammatory Effects in High Glucose-Treated THP-1 Cells Through Histone Acetyltransferase/Histone Deacetylase Regulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Reproducibility of Previously Published Findings on Ligucyperonol: A Comparative Analysis

A critical evaluation of the existing research on Ligucyperonol reveals a notable gap in detailed, reproducible experimental data, hindering a direct and comprehensive comparison with other established antioxidant compounds. While preliminary reports suggest antioxidative properties, the lack of accessible, in-depth studies necessitates a broader comparative approach against well-documented alternatives.

This guide provides a comparative overview of Ligucyperonol and other relevant antioxidant compounds, focusing on their efficacy in mitigating oxidative stress in muscle cells. Due to the limited availability of detailed published data for Ligucyperonol, this analysis leverages information on established antioxidants, namely Vitamin E and N-acetylcysteine (NAC), along with a structurally related sesquiterpene lactone, Onopordopicrin. The objective is to offer researchers, scientists, and drug development professionals a framework for evaluating potential antioxidative agents by highlighting key experimental methodologies and data points required for robust scientific validation.

Comparative Analysis of Antioxidant Performance

The antioxidative potential of a compound is typically evaluated by its ability to protect cells from damage induced by oxidative stress. Key metrics include the reduction of reactive oxygen species (ROS), prevention of lipid peroxidation, and the modulation of endogenous antioxidant enzyme activities. The following tables summarize the available information and representative data for Ligucyperonol and its comparators.

Table 1: Summary of Findings on Ligucyperonol

Compound	Reported Biological Activity	Cell Type	Oxidative Stressor	Key Findings	Publication
Ligucyperonol	Antioxidative	Muscle cells	Not specified	Protects muscle cells from mild to moderate oxidative stress	Planta Medica, 2014, 80(10):783-783

Note: Detailed quantitative data and experimental protocols for Ligucyperonol are not publicly available in the cited literature, preventing a direct comparative data summary.

Table 2: Comparative Efficacy of Alternative Antioxidants in Muscle Cells

Compound	Cell Type	Oxidative Stressor	Key Quantitative Data	Mechanism of Action
Vitamin E	Skeletal Muscle Cells	Exercise-induced	Reduced creatine kinase (CK) and lactate dehydrogenase (LDH) levels[1]. Attenuated lipid peroxidation[1].	Chain-breaking antioxidant that interrupts lipid peroxidation within cell membranes[1][2].
N-acetylcysteine (NAC)	Skeletal Muscle	Exercise-induced	Increased glutathione (GSH) availability in muscle. Attenuated muscle fatigue[3]. Reduced markers of oxidative stress (e.g., malondialdehyde)[4].	Precursor for glutathione synthesis, a major intracellular antioxidant[3][4].
Onopordopicrin	Primary Human Muscle Cells	Hydrogen Peroxide (H₂O₂)	Inhibited H₂O₂-mediated loss of cell viability. Limited production of free radicals. Abolished DNA cellular damage[5][6].	Activation of the Nrf2/HO-1 signaling pathway[5][6][7].

Experimental Protocols

Reproducibility of scientific findings is contingent on detailed and transparent experimental methodologies. Below are representative protocols for assessing the antioxidant activity of compounds in muscle cell cultures, drawn from studies on the comparator compounds.

Cell Culture and Induction of Oxidative Stress

Primary human skeletal muscle cells or myoblast cell lines (e.g., C2C12) are cultured under standard conditions (37°C, 5% CO₂). To induce oxidative stress, cells are typically treated with an agent such as hydrogen peroxide (H₂O₂) at a predetermined concentration (e.g., 100-500 µM) for a specified duration. The test compound (e.g., Ligucyperonol, Vitamin E, NAC, or Onopordopicrin) is often pre-incubated with the cells for a period before the addition of the oxidative stressor.

Assessment of Cell Viability

Cell viability is commonly measured using assays such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay quantifies the metabolic activity of living cells, providing an indication of cell survival following exposure to oxidative stress.

Measurement of Reactive Oxygen Species (ROS)

Intracellular ROS levels can be quantified using fluorescent probes like 2',7'-dichlorofluorescin diacetate (DCFH-DA). DCFH-DA is a cell-permeable dye that becomes fluorescent upon oxidation by ROS. The fluorescence intensity, measured using a fluorometer or fluorescence microscope, is proportional to the level of intracellular ROS.

Quantification of Lipid Peroxidation

Lipid peroxidation, a marker of oxidative damage to cell membranes, can be assessed by measuring the levels of malondialdehyde (MDA), a byproduct of this process. The thiobarbituric acid reactive substances (TBARS) assay is a common method for MDA quantification.

Analysis of Antioxidant Enzyme Activity

The activity of key endogenous antioxidant enzymes, such as superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPX), can be measured using commercially available assay kits. The modulation of these enzyme activities by a test compound provides insight into its mechanism of action.

Western Blot Analysis for Signaling Pathways

To investigate the molecular mechanisms underlying the antioxidant effect, Western blotting can be used to assess the expression levels of key proteins in relevant signaling pathways. For instance, in the case of Onopordopicrin, the activation of the Nrf2 pathway was confirmed by measuring the protein levels of Nrf2 and its downstream target, heme oxygenase-1 (HO-1)[5][6][7].

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental designs is crucial for understanding and replicating research findings. The following diagrams, generated using Graphviz, illustrate a key signaling pathway and a general experimental workflow for evaluating antioxidant compounds.

Hypothesized Protective Role of Ligucyperonol.

Nrf2/HO-1 Signaling Pathway Activated by Onopordopicrin.

General Experimental Workflow for Antioxidant Assessment.

References

• 1. scielo.br [scielo.br]
• 2. Vitamin E and C supplementation reduces oxidative stress, improves antioxidant enzymes and positive muscle work in chronically loaded muscles of aged rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. N-Acetylcysteine Reduces Skeletal Muscles Oxidative Stress and Improves Grip Strength in Dysferlin-Deficient Bla/J Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of a Sesquiterpene Lactone from Arctium lappa Leaves with Antioxidant Activity in Primary Human Muscle Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Identification of a Sesquiterpene Lactone from Arctium lappa Leaves with Antioxidant Activity in Primary Human Muscle Cells [mdpi.com]

Benchmarking Analytical Methods for Ligucyperonol Detection: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of common analytical methodologies applicable to the detection and quantification of Ligucyperonol, a sesquiterpenoid with potential therapeutic properties. Given the limited availability of specific analytical data for Ligucyperonol, this document extrapolates from established methods for the broader class of sesquiterpenoids. The information presented herein is intended to assist researchers in selecting the most appropriate analytical strategy for their specific research needs, from initial screening in plant extracts to rigorous quantification in complex biological matrices.

Comparative Analysis of Analytical Techniques

The selection of an analytical method for Ligucyperonol analysis is a critical decision that depends on the specific requirements of the study, including sensitivity, selectivity, sample throughput, and the nature of the sample matrix. The three primary chromatographic techniques suitable for sesquiterpenoid analysis are Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

Each method offers distinct advantages and limitations. GC-MS is a robust technique for volatile and semi-volatile compounds like many sesquiterpenoids, offering excellent separation and structural information.[1][2][3] HPLC-UV is a widely accessible and cost-effective method suitable for routine analysis, particularly for compounds with a UV chromophore.[4][5] UPLC-MS/MS provides the highest sensitivity and selectivity, making it the gold standard for trace-level quantification in complex samples.[6][7][8]

A summary of the typical performance characteristics for each technique in the context of sesquiterpenoid analysis is presented in Table 1.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)	Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)
Limit of Detection (LOD)	0.05 µg/L - 10 µg/L[3]	0.01 - 0.8 µg/mL[9][10]	0.025 - 0.25 µg/mL[11]
Limit of Quantification (LOQ)	0.15 µg/L - 30 µg/L[3]	0.05 - 2.4 µg/mL[9][10]	0.05 - 0.5 µg/mL[11]
Linearity (r²)	>0.99[1]	>0.999[5]	>0.999[11]
Precision (%RSD)	<15%	<10%[5]	<15%
Recovery (%)	80-120%	74-90%[5]	80-120%
Selectivity	High (with mass spectral data)	Moderate to High (depending on co-eluting compounds)	Very High (with MRM)
Throughput	Moderate	High	High
Cost	Moderate	Low	High
Typical Application	Analysis of volatile and semi-volatile sesquiterpenoids in essential oils and plant extracts.	Routine quantification of sesquiterpenoids with UV absorbance in simpler matrices.	Trace-level quantification of sesquiterpenoids in complex biological matrices (plasma, tissue).

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. Below are representative protocols for the analysis of sesquiterpenoids, which can be adapted for Ligucyperonol.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Plant Extracts

This protocol outlines a general procedure for the analysis of sesquiterpenoids in plant material.

a. Sample Preparation:

• Extraction: Weigh 1 g of powdered plant material and extract with 10 mL of a suitable solvent (e.g., hexane, dichloromethane, or ethyl acetate) using sonication for 30 minutes, followed by centrifugation.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in a known volume of the injection solvent (e.g., hexane).

b. GC-MS Conditions:

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[12]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[13]

• Injector Temperature: 250 °C.[13]

• Oven Temperature Program: Start at 60 °C, hold for 2 minutes, ramp to 240 °C at 5 °C/min, and hold for 5 minutes.[14]

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.[12]

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-500.

High-Performance Liquid Chromatography (HPLC-UV) Protocol

This protocol provides a general method for the quantification of sesquiterpenoids with UV absorbance.

a. Sample Preparation:

• Extraction: Extract 1 g of powdered plant material with 10 mL of methanol or acetonitrile via sonication for 30 minutes and centrifugation.

• Filtration: Filter the supernatant through a 0.45 µm syringe filter.

b. HPLC-UV Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid. Start with 95% A, ramp to 5% A over 20 minutes, hold for 5 minutes, and return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Determined by the UV spectrum of Ligucyperonol (typically scanned from 200-400 nm). For many sesquiterpenoids, detection is performed around 210-254 nm.[15]

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) Protocol

This protocol is suitable for the sensitive and selective quantification of Ligucyperonol in complex matrices.

a. Sample Preparation (for biological samples like plasma):

• Protein Precipitation: To 100 µL of plasma, add 300 µL of acetonitrile containing an internal standard. Vortex for 1 minute.

• Centrifugation: Centrifuge at 13,000 rpm for 10 minutes.[16]

• Filtration: Transfer the supernatant and filter through a 0.22 µm syringe filter.

b. UPLC-MS/MS Conditions:

• Column: Acquity UPLC BEH C18 column (e.g., 50 mm x 2.1 mm, 1.7 µm).[7][16]

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.3 mL/min.[16]

• Column Temperature: 40 °C.[16]

• Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode (to be optimized for Ligucyperonol).

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode. Precursor and product ions for Ligucyperonol need to be determined by direct infusion of a standard.

Visualizations

Experimental Workflow

The following diagram illustrates a general experimental workflow for the analysis of Ligucyperonol from a plant matrix.

Caption: General workflow for Ligucyperonol analysis.

Signaling Pathway Involvement

Sesquiterpenoids are known to modulate various signaling pathways, with the Nuclear Factor-kappaB (NF-κB) pathway being a significant target for their anti-inflammatory effects.[17] The following diagram illustrates the inhibitory effect of sesquiterpenoids on the NF-κB signaling cascade.

References

• 1. Optimization of GC-MS conditions based on resolution and stability of analytes for simultaneous determination of nine sesquiterpenoids in three species of Curcuma rhizomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GC-MS Study and Isolation of A Sesquiterpene Lactone from Artemisia Pallens – Oriental Journal of Chemistry [orientjchem.org]
• 3. mdpi.com [mdpi.com]
• 4. Rapid and Efficient Extraction and HPLC Analysis of Sesquiterpene Lactones from Aucklandia lappa Root - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Validation of analytical procedures using HPLC-ELSD to determine six sesquiterpene lactones in Eremanthus species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | UPLC-Q-TOF-MS/MS Analysis of Seco-Sativene Sesquiterpenoids to Detect New and Bioactive Analogues From Plant Pathogen Bipolaris sorokiniana [frontiersin.org]
• 7. Qualitative and quantitative analysis of sesquiterpene lactones in Centipeda minima by UPLC-Orbitrap-MS & UPLC-QQQ-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. UPLC/MS/MS method for quantification and cytotoxic activity of sesquiterpene lactones isolated from Saussurea lappa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. developed rp-hplc method: Topics by Science.gov [science.gov]
• 10. HPLC-UV method development and validation for the quantification of ropinirole in new PLGA multiparticulate systems: Microspheres and nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Simultaneous determination and characterization of flavonoids, sesquiterpene lactone, and other phenolics from Centaurea benedicta and dietary supplements using UHPLC-PDA-MS and LC-DAD-QToF - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scielo.br [scielo.br]
• 13. scispace.com [scispace.com]
• 14. cropj.com [cropj.com]
• 15. Preparative Isolation and Purification of Three Sesquiterpenoid Lactones from Eupatorium lindleyanum DC. by High-Speed Counter-Current Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Development and validation of a UPLC-MS/MS method for the quantification of parsaclisib and its application to pharmacokinetics and metabolic stability studies - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Essential Safety and Handling Protocols for Ligucyperonol

In the absence of a specific Safety Data Sheet (SDS) for Ligucyperonol, it is imperative for researchers, scientists, and drug development professionals to adhere to a conservative approach, treating the substance as potentially hazardous. The following guidelines provide essential, immediate safety and logistical information for the handling and disposal of Ligucyperonol, based on established laboratory safety best practices for unknown or novel chemical compounds.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the final and a critical line of defense against potential exposure.[1] The following table summarizes the recommended PPE for handling Ligucyperonol, categorized by the area of protection.

Area of Protection	Required PPE	Purpose and Specifications
Eye and Face Protection	Safety Goggles / Face Shield	Protects against splashes, dust, and mists.[2] Goggles should provide a tight seal around the eyes, and a face shield offers additional protection for the entire face.[2][3]
Hand Protection	Chemical-Resistant Gloves	Minimizes dermal exposure.[4] The specific type of glove material (e.g., nitrile, neoprene) should be selected based on the chemical properties of Ligucyperonol, if known, or a broad-spectrum resistant glove should be used.
Body Protection	Laboratory Coat / Chemical-Resistant Suit	A lab coat should be worn to protect against minor spills. For larger quantities or procedures with a higher risk of splashing, a chemical-resistant suit may be necessary.[5] Clothing should be made of a sturdy, non-woven fabric.[5]
Respiratory Protection	Fume Hood / Respirator	All handling of Ligucyperonol powder or solutions should be conducted in a certified chemical fume hood to prevent inhalation of vapors or dust. If a fume hood is not available or insufficient, a respirator appropriate for the potential hazards should be used.[4]
Foot Protection	Closed-Toe Shoes / Shoe Covers	Protects feet from spills and falling objects. In areas with significant risk of contamination, disposable shoe covers should be worn over standard closed-toe shoes.[5]

Handling and Disposal Workflow

Proper operational and disposal plans are crucial to ensure the safety of laboratory personnel and the environment. The following workflow diagram outlines the key steps for handling and disposing of Ligucyperonol.

Caption: Workflow for Safe Handling and Disposal of Ligucyperonol.

Experimental Protocols

First Aid Measures

In the event of exposure, immediate action is critical.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6] Seek medical attention.

• Skin Contact: Immediately wash the affected area with soap and plenty of water.[6][7] Remove contaminated clothing. Seek medical attention if irritation develops.

• Inhalation: Remove the individual to fresh air.[6] If not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting.[7] Rinse mouth with water and seek immediate medical attention.[6][8]

Disposal Plan

Proper disposal of chemical waste is essential to prevent environmental contamination and ensure regulatory compliance.

• Segregation: All waste contaminated with Ligucyperonol, including unused product, solutions, and contaminated lab supplies (e.g., pipette tips, gloves), must be segregated from general laboratory waste.

• Containment: Chemical waste should be collected in a clearly labeled, sealed, and non-reactive container.[9] The label should include the chemical name ("Ligucyperonol Waste") and any known hazard information.

• Storage: Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials.[6]

• Disposal: Arrange for disposal through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal company.[10] Do not pour Ligucyperonol waste down the drain or dispose of it in the regular trash.[11] Before disposing of the empty container, scratch out all personal or proprietary information from the label.[12]

References

• 1. Personal Protective Equipment (PPE): Protect the Worker with PPE [cdc.gov]
• 2. static.conocophillips.com [static.conocophillips.com]
• 3. Components of Personal Protective Equipment (PPE) - MN Dept. of Health [health.state.mn.us]
• 4. pharmastate.academy [pharmastate.academy]
• 5. crec.ifas.ufl.edu [crec.ifas.ufl.edu]
• 6. fishersci.com [fishersci.com]
• 7. cleanchemlab.com [cleanchemlab.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. glycolsales.com.au [glycolsales.com.au]
• 10. ehs.weill.cornell.edu [ehs.weill.cornell.edu]
• 11. How to dispose of Tolytriazole safely? - Blog [chemgulf.com]
• 12. fda.gov [fda.gov]